(+/-)14(15)-Epetre methyl ester

Core Science & Biosynthesis

Biological activity of (+/-)14(15)-Epetre methyl ester in lipid signaling

An In-depth Technical Guide to the Biological Activity of (+/-)14(15)-EpETrE Methyl Ester in Lipid Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding (+/-)14(15)-EpETrE Methyl Ester

(+/-)14(15)-Epoxyeicosatrienoic acid methyl ester ((±)14(15)-EpETrE methyl ester) is the esterified derivative of (±)14(15)-EpETrE, a significant bioactive lipid mediator. (±)14(15)-EpETrE, along with its other regioisomers, is an epoxyeicosatrienoic acid (EET) synthesized from arachidonic acid by cytochrome P450 (CYP) epoxygenases, primarily from the CYP2C and CYP2J families[1][2]. As signaling molecules, EETs are involved in a multitude of physiological and pathophysiological processes, generally functioning as transient, locally acting autocrine and paracrine agents[3].

The methyl ester form of (±)14(15)-EpETrE offers enhanced stability for long-term storage and can be readily hydrolyzed to its biologically active free acid form just prior to experimental use[4]. This characteristic makes it a valuable tool for researchers studying the effects of this lipid signaling molecule. The biological activities of the methyl ester are largely considered to be equivalent to the free acid upon hydrolysis[4].

The metabolism of 14,15-EET is a critical factor in regulating its biological activity. The primary route of inactivation is through hydrolysis by soluble epoxide hydrolase (sEH) to the less biologically active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET)[1][2][3][5]. This metabolic pathway is a key target for therapeutic intervention, as inhibition of sEH can potentiate and prolong the beneficial effects of endogenous EETs[5][6].

Mechanism of Action: A Multi-faceted Signaling Approach

The biological effects of 14(15)-EpETrE are mediated through a complex network of signaling pathways and molecular targets. These include interactions with cell surface receptors, intracellular proteins, and ion channels, ultimately leading to the regulation of gene expression and cellular function.

G-Protein Coupled Receptors (GPCRs)

Evidence strongly suggests that many of the actions of 14,15-EET are initiated through the activation of G-protein coupled receptors (GPCRs)[5][7]. While a specific high-affinity receptor has remained elusive, studies have shown that 14,15-EET can activate Gαs-coupled receptors, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA)[5][8]. This pathway is implicated in processes such as vasodilation. Additionally, some research points towards GPR40 as a potential low-affinity receptor for 14,15-EET, mediating increases in intracellular calcium[5][8].

Peroxisome Proliferator-Activated Receptors (PPARs)

14,15-EET and its metabolite, 14,15-DHET, are also known to interact with the peroxisome proliferator-activated receptor (PPAR) family of nuclear receptors. While 14,15-EET itself can activate PPARγ, its metabolite 14,15-DHET is a potent activator of PPARα[7][9]. The activation of these receptors leads to the transcriptional regulation of genes involved in inflammation and lipid metabolism. The sEH-mediated conversion of 14,15-EET to 14,15-DHET is a critical step for signaling through PPARα[7].

Downstream Signaling Cascades

The activation of upstream targets by 14(15)-EpETrE triggers several key downstream signaling cascades, including:

• MAPK/ERK Pathway: The mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-regulated kinase (ERK) pathway, is a significant downstream target. Activation of this pathway is involved in 14,15-EET-induced cell proliferation and angiogenesis[9][10][11].

• PI3K/Akt Pathway: The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is another crucial mediator of 14,15-EET's effects, particularly in promoting cell survival and proliferation[9][11].

• STAT3 Pathway: Signal transducer and activator of transcription 3 (STAT3) has been identified as a key player in 14,15-EET-mediated cell growth, particularly in the context of cancer cells[12][13].

Caption: Signaling pathway of (+/-)14(15)-EpETrE methyl ester.

Biological Activities of (+/-)14(15)-EpETrE Methyl Ester

The multifaceted signaling of (+/-)14(15)-EpETrE methyl ester translates into a wide array of biological activities, with significant implications for both physiological homeostasis and disease pathology.

Biological Activity	Key Effects	Relevant Signaling Pathways
Anti-inflammatory	Inhibits NF-κB activation, reduces expression of adhesion molecules (e.g., VCAM-1), and decreases pro-inflammatory cytokine production.[6][10][12][14]	PPARγ, NF-κB
Angiogenesis	Promotes endothelial cell proliferation, migration, and tube formation.[6][10][15]	VEGF, FGF-2, MAPK/ERK, PI3K/Akt
Vasodilation	Induces relaxation of vascular smooth muscle, contributing to blood pressure regulation.[6][16]	GPCR, Gαs, PKA
Cardioprotection	Protects against ischemia-reperfusion injury and mitigates cardiac remodeling.[6][10]	Multiple pathways
Cell Proliferation	Stimulates the growth of various cell types, including endothelial and some cancer cells.[6][9][11]	EGFR, MAPK/ERK, PI3K/Akt, STAT3
Anti-apoptosis	Inhibits programmed cell death in certain cell types.[6][9][11]	PI3K/Akt

Experimental Protocols for Assessing Biological Activity

The following protocols provide a framework for investigating the biological effects of (+/-)14(15)-EpETrE methyl ester. These are generalized methods and should be optimized for specific cell types and experimental conditions.

Protocol 1: In Vitro Angiogenesis Assay (Tube Formation)

This assay assesses the ability of (+/-)14(15)-EpETrE methyl ester to promote the formation of capillary-like structures by endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Matrigel Basement Membrane Matrix

• (+/-)14(15)-EpETrE methyl ester stock solution (in ethanol or DMSO)

• 96-well culture plate

• Microscope with imaging capabilities

Procedure:

• Plate Coating: Thaw Matrigel on ice and coat the wells of a 96-well plate with a thin layer according to the manufacturer's instructions. Allow the gel to solidify at 37°C for 30-60 minutes.

• Cell Seeding: Harvest HUVECs and resuspend them in basal medium containing a low concentration of serum. Seed the cells onto the solidified Matrigel at an appropriate density.

• Treatment: Prepare serial dilutions of (+/-)14(15)-EpETrE methyl ester in the low-serum medium. Add the different concentrations of the compound to the respective wells. Include a vehicle control (ethanol or DMSO).

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

• Imaging and Analysis: Visualize the formation of tube-like structures using a microscope. Capture images at regular intervals. Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

Protocol 2: Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.

Materials:

• Target cell line (e.g., endothelial cells, cancer cells)

• Complete growth medium

• (+/-)14(15)-EpETrE methyl ester stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well culture plate

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of (+/-)14(15)-EpETrE methyl ester or a vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT-containing medium and add the solubilization solution to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Protocol 3: Western Blot Analysis of Signaling Pathway Activation

This technique is used to detect and quantify the phosphorylation (activation) of key proteins in signaling pathways.

Materials:

• Target cell line

• (+/-)14(15)-EpETrE methyl ester

• Cell lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Culture cells to a suitable confluency and then serum-starve them for several hours. Treat the cells with (+/-)14(15)-EpETrE methyl ester for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate it with the primary antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels to determine the extent of pathway activation.

Caption: Experimental workflow for assessing biological activity.

Conclusion and Future Directions

(+/-)14(15)-EpETrE methyl ester is a valuable chemical tool for investigating the diverse biological roles of the epoxygenase pathway. Its enhanced stability makes it particularly suitable for a wide range of in vitro and in vivo studies. The anti-inflammatory, pro-angiogenic, vasodilatory, and cardioprotective effects of 14(15)-EpETrE highlight the therapeutic potential of targeting this lipid signaling pathway for a variety of diseases, including cardiovascular disorders and cancer.

Future research should continue to focus on elucidating the precise molecular targets of 14(15)-EpETrE, including the definitive identification of its high-affinity GPCR. Furthermore, a deeper understanding of the context-dependent nature of its signaling, including how its effects are modulated in different cell types and disease states, will be crucial for the successful translation of these basic science findings into novel therapeutic strategies. The development of more stable and selective analogs of 14(15)-EpETrE will also be a key area of investigation for drug development professionals.

References

• Formation and metabolism of 14,15-epoxyeicosatrienoic acid by human reproductive tissues. (n.d.).
• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PMC. (2013, October 23).
• Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC. (2025, September 18).
• Protocol for lipid mediator profiling and phenotyping of human M1- and M2-monocyte-derived macrophages during host-pathogen interactions - PMC. (2024, September 20).
• 11,12 and 14,15 epoxyeicosatrienoic acid rescue deteriorated wound healing in ischemia. (2019, January 16). PLOS ONE.
• Waugh, M. (2015). Lipid Signaling Protocols. Springer.
• The Anti-inflammatory Effect of Soluble Epoxide Hydrolase Inhibitor and 14, 15-EET in Kawasaki Disease Through PPARγ/STAT1 Signaling Pathway. (2020, August 11).
• 14,15-Epoxyeicosa-5(Z)-enoic Acid. (2002, April 11).
• Sexually Dimorphic Regulation of EET Synthesis and Metabolism: Roles of Estrogen. (2018, October 28). Frontiers in Physiology.
• Application Note & Protocol: Quantification of 14,15-EET in Plasma by LC-MS/MS. (n.d.). BenchChem.
• Epoxyeicos
• Action of epoxyeicosatrienoic acids on cellular function. (2007, March 1).
• The Role of Epoxyeicosatrienoic Acids in Cardiac Remodeling. (2021, February 24). Frontiers in Pharmacology.
• 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC. (n.d.).
• Soluble epoxide hydrolase and epoxyeicosatrienoic acids modulate two distinct analgesic pathways. (2008, December 2).
• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. (2013, October 23). Lipids in Health and Disease.
• Anti-Inflammatory Effects of Epoxyeicosatrienoic Acids - PMC. (n.d.).
• Functional screening for G protein-coupled receptor targets of 14,15-epoxyeicosatrienoic acid. (2025, August 9).
• The Biological Functions of 14,15-EET and its Metabolites: A Technical Guide. (n.d.). BenchChem.
• 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres - PMC. (n.d.).
• The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor. (2025, March 24). ACS Chemical Biology.
• 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell. (2011). DARU Journal of Pharmaceutical Sciences.
• Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms. (2023, August 1). eScholarship, University of California.
• (±)14,15-Epoxyeicosatrienoic acid (Synonyms: (±)14(15)-EET). (n.d.). MedChemExpress.
• CYP450 Epoxygenase Metabolites, Epoxyeicosatrienoic Acids, as Novel Anti-Inflammatory Medi
• Lipid Signaling Protocols. (2025, August 10).
• An In-depth Technical Guide to the Core Mechanism of Action of 14,15-Epoxyeicos
• 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. (2014, August 13). Journal of Medicinal Chemistry.
• Application Notes and Protocols for the Quantification of 14,15-EET in Plasma using LC. (n.d.). BenchChem.
• Chemical tools to study lipid signaling. (n.d.).
• (±)14(15)-EET. (n.d.). Cayman Chemical.
• analytical methods. (n.d.). Agency for Toxic Substances and Disease Registry.
• (±)14(15)-EET methyl ester. (n.d.). Cayman Chemical.
• Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduce. (2021, March 2). eScholarship, University of California.
• Method development for analysis of pharmaceuti-cals in environmental samples. (n.d.). University of Vienna.
• Lipid Mediators: Advancements and Approaches. (n.d.). FASEB.
• (+/-)14(15)-Epetre methyl ester. (n.d.). PubChem.

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Technical Whitepaper: Mechanistic Profiling of (+/-)14(15)-EpETrE Methyl Ester in Inflammation

The following technical guide details the mechanism of action, experimental utility, and signaling pathways of (+/-)14(15)-EpETrE methyl ester (14,15-Epoxyeicosatrienoic acid methyl ester).

Executive Summary

(+/-)14(15)-EpETrE methyl ester is the cell-permeable, esterified research derivative of 14,15-EET , a primary cytochrome P450 (CYP) epoxygenase metabolite of arachidonic acid. While arachidonic acid metabolism is often associated with pro-inflammatory cascades (via COX and LOX pathways), the CYP-derived EpETrEs (EETs) function as autocrine and paracrine mediators that predominantly exert anti-inflammatory , vasodilatory , and pro-survival effects.

This guide dissects the molecular mechanisms by which 14(15)-EpETrE modulates inflammatory signaling, specifically targeting the NF-

B and PPAR axes, and provides validated protocols for its use in cellular assays.

Nomenclature Clarification

• EpETrE: Epoxyeicosatrienoic acid (Commonly referred to as EET ).[1][2][3] Derived from Arachidonic Acid (20:4).

• EpETE: Epoxyeicosatetraenoic acid.[1][2] Derived from EPA (20:5).

• Note: Based on the syntax "Epetre", this guide focuses on the Arachidonic Acid derivative (EpETrE/EET).

Chemical Identity & Biological Context[3][4][5][6]

The Methyl Ester Strategy

In physiological systems, 14,15-EET exists as a free fatty acid. However, free fatty acids are susceptible to oxidation and have variable cellular uptake kinetics in vitro.

• Reagent Form: (+/-)14(15)-EpETrE methyl ester .

• Function: The methyl ester group masks the polar carboxylate, significantly enhancing lipid membrane permeability.

• Intracellular Activation: Upon entering the cell, ubiquitous intracellular esterases rapidly hydrolyze the methyl ester, releasing the bioactive free acid (14,15-EET) to engage downstream targets.

Biosynthetic Pathway

14,15-EET is produced by CYP epoxygenases (primarily CYP2C and CYP2J subfamilies) acting on the 14,15-double bond of arachidonic acid. It is the most abundant EET regioisomer in many tissues, particularly the heart and kidney.

Metabolic Fate (The sEH Axis): The biological half-life of 14,15-EET is strictly regulated by Soluble Epoxide Hydrolase (sEH) , which hydrates the epoxide to the corresponding 14,15-Dihydroxyeicosatrienoic acid (14,15-DHET).

• 14,15-EET: Anti-inflammatory, Vasodilatory (Active).

• 14,15-DHET: Biologically less active or inactive (Inactivation).

Mechanism of Action: The Anti-Inflammatory Cascade

The anti-inflammatory efficacy of 14(15)-EpETrE relies on a multi-pronged suppression of cytokine signaling and endothelial activation.

Inhibition of NF- B Translocation

The primary mechanism involves the blockade of Nuclear Factor kappa B (NF-

B), the master regulator of inflammation.

• Stimulus: Pro-inflammatory cytokines (TNF-

  , IL-1 ) activate I B Kinase (IKK).

• EET Intervention: 14,15-EET inhibits the phosphorylation and degradation of I

  B .

• Result: NF-

  B (p65/p50) remains sequestered in the cytoplasm, preventing the transcription of adhesion molecules (VCAM-1, ICAM-1, E-selectin) and cytokines (IL-6).

PPAR Activation

14,15-EET acts as an endogenous ligand or modulator for Peroxisome Proliferator-Activated Receptors (PPARs).

• PPAR-

  : Activation leads to transrepression of inflammatory genes.

• PPAR-

  : Some evidence suggests the metabolite 14,15-DHET may activate PPAR- , creating a feedback loop, though the epoxide itself is the primary anti-inflammatory agent via NF- B.

Membrane Hyperpolarization (The EDHF Pathway)

In the vasculature, 14,15-EET functions as an Endothelium-Derived Hyperpolarizing Factor (EDHF).

• Target: Large-conductance Ca2+-activated K+ channels (BKCa ) on smooth muscle cells.

• Mechanism: Increases open probability of BKCa

  K+ efflux Hyperpolarization Vasodilation.

• Inflammation Link: Reduced vascular tone and improved blood flow attenuate local hypoxic stress, a driver of chronic inflammation.

Visualization: Signaling Pathways

The following diagram illustrates the parallel pathways of 14(15)-EpETrE signaling and its metabolic inactivation.

Caption: Mechanistic pathway of 14(15)-EpETrE methyl ester. Esterase cleavage releases bioactive EET, which inhibits NF-κB and activates BKCa/PPARs.

Experimental Protocols

Reagent Preparation & Handling

The methyl ester is hydrophobic and supplied as a solution in ethanol. Proper handling is critical to prevent oxidation and ensure accurate dosing.

Parameter	Specification	Notes
Solvent	Ethanol (stock)	Evaporate under nitrogen stream before use if concentration >0.1%.
Storage	-80°C	Hygroscopic. Keep under inert gas (Nitrogen/Argon).
Stability	>1 year (undisturbed)	Avoid repeated freeze-thaw cycles.
Vehicle	DMSO or PBS (pH 7.4)	For cell culture, dissolve the evaporated residue in DMSO (max 0.1% final).

In Vitro Anti-Inflammation Assay (HUVEC Model)

Objective: Measure inhibition of TNF-

induced VCAM-1 expression.

Protocol:

• Cell Seeding: Plate Human Umbilical Vein Endothelial Cells (HUVECs) at

  cells/well in 6-well plates. Grow to 90% confluency.

• Pre-treatment (The Critical Step):

  • Replace media with low-serum (0.5% FBS) media.

  • Add (+/-)14(15)-EpETrE methyl ester (1

    M - 10 M).

  • Control: Vehicle (DMSO).

  • Enhancer: Add an sEH inhibitor (e.g., AUDA, 10

    M) to prevent EET degradation.

  • Incubate: 30–60 minutes. (Allows esterase cleavage and pathway engagement).

• Inflammatory Challenge:

  • Add Recombinant Human TNF-

    (10 ng/mL) directly to the wells.

  • Incubate: 4–6 hours (for mRNA) or 16–24 hours (for protein/surface expression).

• Readout:

  • qPCR: Measure VCAM1 and ICAM1 mRNA levels.

  • Flow Cytometry: Stain with anti-VCAM-1-PE.

  • Western Blot: Lyse cells and probe for I

    B degradation (expect preservation in EET-treated cells).

Self-Validating Controls

To ensure the observed effect is due to 14,15-EET and not an artifact:

• Negative Control: Use 14,15-DHET (the diol metabolite). It should be inactive in NF-

  B assays.

• Positive Control: Use a known NF-

  B inhibitor (e.g., BAY 11-7082).

• sEH Inhibition: The effect of 14,15-EET should be potentiated by co-incubation with an sEH inhibitor (AUDA or TPPU). If sEH inhibition does not prolong the effect, the cells may have low sEH expression or the EET is being metabolized via

  -oxidation.

Data Summary: Potency & Selectivity

Comparison of 14(15)-EpETrE against other arachidonic acid metabolites in inflammatory contexts.

Compound	Target Pathway	Potency (IC50/EC50)	Primary Effect
14,15-EET	NF- B / BKCa	1 - 5 M	Anti-inflammatory, Vasodilator
11,12-EET	NF- B / BKCa	0.5 - 2 M	Often more potent vasodilator than 14,15
20-HETE	EGFR / MAPK	N/A (Pro-inflammatory)	Vasoconstrictor, Pro-inflammatory
14,15-DHET	PPAR-	>10 M (Low)	Inactive (mostly), Renal excretion

References

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012. Link

• Node, K., et al. (1999). Anti-inflammatory properties of cytochrome P450 epoxygenase-derived eicosanoids. Science, 285(5431), 1276-1279. Link

• Imig, J. D., & Hammock, B. D. (2009). Soluble epoxide hydrolase as a therapeutic target for cardiovascular diseases. Nature Reviews Drug Discovery, 8(10), 794-805. Link

• Morisseau, C., & Hammock, B. D. (2013). Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annual Review of Pharmacology and Toxicology, 53, 37-58. Link

• Cayman Chemical. 14(15)-EpETrE Methyl Ester Product Information. Link

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The Cardiovascular Virtuoso: A Technical Guide to the Physiological Roles of (+/-)14(15)-EpETrE Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the physiological and pathophysiological roles of (+/-)14(15)-epoxyeicosatrienoic acid methyl ester [(+/-)14(15)-EpETrE-ME] within the cardiovascular system. Synthesized from arachidonic acid by cytochrome P450 (CYP) epoxygenases, 14(15)-epoxyeicosatrienoic acid [14(15)-EET] is an endogenous lipid mediator with potent vasodilatory, anti-inflammatory, pro-angiogenic, and cardioprotective properties. The methyl ester form, a more stable analog, is readily hydrolyzed intracellularly to the active carboxylic acid, making it a valuable tool for experimental investigation. This document will dissect the biosynthesis and metabolism of 14(15)-EET, elucidate its multifaceted mechanisms of action in key cardiovascular processes, and provide detailed, field-proven protocols for its study. By integrating mechanistic insights with practical methodologies, this guide serves as a comprehensive resource for researchers aiming to unravel the therapeutic potential of targeting the EET signaling pathway for cardiovascular diseases such as hypertension, ischemic heart disease, and heart failure.

Introduction: The Epoxygenase Pathway in Cardiovascular Homeostasis

The endothelium plays a pivotal role in maintaining cardiovascular health through the release of various signaling molecules that regulate vascular tone, inflammation, and tissue growth. Beyond the well-characterized nitric oxide and prostacyclin pathways, the cytochrome P450 (CYP) epoxygenase pathway has emerged as a critical regulator of vascular function.[1] CYP enzymes, particularly isoforms from the CYP2C and CYP2J families, metabolize arachidonic acid to produce four regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1] Among these, 14,15-EET is a predominant and extensively studied isomer, demonstrating a wide array of beneficial cardiovascular effects.[1]

The biological activity of 14,15-EET is tightly regulated by its rapid metabolism. The primary route of inactivation is hydrolysis of the epoxide to the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) by the enzyme soluble epoxide hydrolase (sEH).[2] This metabolic control makes sEH a key therapeutic target for augmenting the endogenous beneficial effects of EETs.

This guide focuses on (+/-)14(15)-EpETrE methyl ester, a valuable investigational tool. The esterification of the carboxylic acid group enhances the compound's stability and facilitates its cellular uptake. Once inside the cell, endogenous esterases are believed to hydrolyze the methyl ester, releasing the active 14,15-EET. Studies have shown that the methyl ester form retains the full biological activity of the parent compound, making it a reliable surrogate for in vitro and in vivo studies.

Biosynthesis and Metabolism of 14,15-EET

The journey of 14,15-EET from its synthesis to its degradation is a tightly controlled process that dictates its physiological impact.

Synthesis by CYP Epoxygenases

Arachidonic acid, released from membrane phospholipids by phospholipases, serves as the substrate for CYP epoxygenases.[1] In the vascular endothelium, CYP2C8, CYP2C9, and CYP2J2 are the primary enzymes responsible for converting arachidonic acid into 14,15-EET.[1] This synthesis is often stimulated by various physiological and pathological signals, including shear stress and inflammatory mediators.

Inactivation by Soluble Epoxide Hydrolase (sEH)

The biological actions of 14,15-EET are terminated primarily through its conversion to 14,15-DHET by sEH.[2] This enzymatic hydration of the epoxide significantly diminishes its vasodilatory and anti-inflammatory properties. The ratio of EETs to DHETs is often used as an indicator of sEH activity and the overall functionality of the epoxygenase pathway.[2]

Diagram: Biosynthesis and Metabolism of 14,15-EET

Caption: Biosynthesis of 14,15-EET from arachidonic acid and its metabolism by sEH.

Core Physiological Roles in the Cardiovascular System

(+/-)14(15)-EpETrE exerts a wide range of effects on the cardiovascular system, primarily promoting a healthy and functional endothelium and myocardium.

Vasodilation and Blood Pressure Regulation

One of the most well-characterized effects of 14,15-EET is its potent vasodilatory action.[3] It contributes to the regulation of vascular tone and blood pressure through multiple mechanisms:

• Activation of Potassium Channels: 14,15-EET activates large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells. This leads to potassium efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels, resulting in smooth muscle relaxation and vasodilation.

• Prostaglandin EP2 Receptor Interaction: Studies in rat mesenteric arteries have shown that the vasodilatory effect of 14,15-EET is partially mediated through the activation of prostaglandin EP2 receptors, which are coupled to the cAMP-PKA signaling pathway.

• Antihypertensive Effects: In vivo studies have demonstrated that intravenous or intra-arterial infusion of 14,15-EET produces a dose-dependent decrease in mean arterial blood pressure in both normotensive and spontaneously hypertensive rats (SHR).[3] A maximum reduction of up to 45 +/- 6 mmHg has been observed.[3]

Parameter	Animal Model	Dosage/Concentration	Observed Effect	Reference
Mean Arterial Pressure	Spontaneously Hypertensive Rats (SHR)	1-10 µg/kg (IV/IA)	Dose-dependent decrease; max reduction of 45 ± 6 mmHg	[3]
Vasodilation (ED50)	Bovine Coronary Artery Rings	2.2 µM	Relaxation of pre-contracted vessels	[4]

Anti-inflammatory Actions

Chronic inflammation is a key driver of atherosclerosis and other cardiovascular diseases. 14,15-EET exhibits potent anti-inflammatory properties by:

• Inhibiting NF-κB Signaling: 14,15-EET can suppress the activation of the transcription factor NF-κB, a central regulator of inflammatory gene expression. This leads to a reduction in the production of pro-inflammatory cytokines and adhesion molecules.

• Activating PPARs: Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors with anti-inflammatory functions. 14,15-EET can act as a partial agonist for PPARα and PPARγ, contributing to its anti-inflammatory effects.

Cardioprotection and Anti-hypertrophic Effects

14,15-EET plays a protective role in the heart, particularly in the context of ischemic injury and pathological hypertrophy.

• Protection against Ischemia-Reperfusion Injury: Exogenous administration of EETs has been shown to reduce myocardial infarct size and improve functional recovery after ischemia-reperfusion.

• Attenuation of Cardiac Hypertrophy: In models of diabetic cardiomyopathy, decreased levels of 14,15-EET are associated with cardiac hypertrophy.[5] Supplementation with 14,15-EET can ameliorate cardiomyocyte hypertrophy, an effect mediated in part through the upregulation of PPARs.[5] Studies using H9c2 cardiomyoblasts have shown that 14,15-EET can protect against isoproterenol-induced cellular hypertrophy.

Angiogenesis

Angiogenesis, the formation of new blood vessels, is a crucial process in development, wound healing, and recovery from ischemic events. 14,15-EET has been identified as a pro-angiogenic factor.

• Induction of Vascular Endothelial Growth Factor (VEGF): 14,15-EET stimulates the expression of VEGF in endothelial cells, a key driver of angiogenesis.[6][7]

• Src-STAT3 Signaling Pathway: The pro-angiogenic effects of 14,15-EET are mediated, at least in part, by the activation of the Src-STAT3 signaling pathway, which leads to increased VEGF expression.[6][7] In human dermal microvascular endothelial cells (HDMVECs), 14,15-EET has been shown to induce migration and tube formation, key steps in angiogenesis.[6]

Diagram: Key Signaling Pathways of 14,15-EET in the Cardiovascular System

Caption: Simplified signaling pathways of 14,15-EET in different cardiovascular cell types.

Experimental Protocols for Investigating (+/-)14(15)-EpETrE Methyl Ester

The following protocols are provided as a guide for researchers. It is essential to optimize these protocols for specific experimental conditions and cell lines.

Ex Vivo Assessment of Vasodilation using Wire Myography

This protocol details the measurement of isometric tension in isolated arterial rings to assess the vasodilatory properties of (+/-)14(15)-EpETrE-ME.

Materials:

• Spontaneously Hypertensive Rats (SHR) or other suitable animal model.

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose).

• U-46619 (thromboxane A2 mimetic).

• (+/-)14(15)-EpETrE methyl ester.

• Wire myograph system.

Procedure:

• Tissue Isolation: Euthanize the animal and excise the mesenteric or coronary artery. Immediately place the artery in ice-cold Krebs-Henseleit solution.

• Preparation of Arterial Rings: Under a dissecting microscope, carefully clean the artery of adherent connective and adipose tissue. Cut the artery into 2-3 mm rings.

• Mounting: Mount the arterial rings on two stainless steel wires in the jaws of the wire myograph. Submerge the rings in myograph chambers containing Krebs-Henseleit solution at 37°C, continuously gassed with 95% O2 and 5% CO2.

• Equilibration and Viability Check: Allow the rings to equilibrate for at least 60 minutes under optimal resting tension. Check the viability by inducing a contraction with 60 mM KCl.

• Pre-constriction: Wash the rings and allow them to return to baseline tension. Induce a stable, submaximal contraction with U-46619 (e.g., 10-100 nM).

• Cumulative Concentration-Response Curve: Once a stable contraction is achieved, add (+/-)14(15)-EpETrE-ME in a cumulative manner (e.g., from 1 pM to 10 µM). Record the changes in isometric tension.

• Data Analysis: Express the relaxation responses as a percentage of the pre-constriction tension.

In Vitro Model of Cardiac Hypertrophy in H9c2 Cells

This protocol describes the induction of hypertrophy in the H9c2 rat cardiomyoblast cell line and the assessment of the protective effects of (+/-)14(15)-EpETrE-ME.

Materials:

• H9c2 cells.

• DMEM with 10% FBS.

• Serum-free DMEM.

• Isoproterenol hydrochloride.

• (+/-)14(15)-EpETrE methyl ester.

• Reagents for RNA extraction and qPCR (for ANP and BNP).

• Reagents for immunofluorescence staining of alpha-actinin.

Procedure:

• Cell Seeding: Plate H9c2 cells in multi-well plates and allow them to adhere and grow in complete medium for 24 hours.

• Serum Starvation: Replace the medium with serum-free DMEM and incubate for 12-24 hours to synchronize the cells.

• Treatment: Treat the cells with isoproterenol (e.g., 10 µM) in the presence or absence of various concentrations of (+/-)14(15)-EpETrE-ME for 24-48 hours. Include a vehicle control group.

• Assessment of Hypertrophy:

  • Cell Size: Fix the cells and stain for alpha-actinin. Capture images using a fluorescence microscope and measure the cell surface area using image analysis software.

  • Hypertrophic Markers: Harvest cells for RNA extraction. Perform qPCR to quantify the relative mRNA expression of atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), normalizing to a housekeeping gene.

In Vivo Matrigel Plug Angiogenesis Assay

This protocol outlines an in vivo method to assess the pro-angiogenic effects of (+/-)14(15)-EpETrE-ME.

Materials:

• C57BL/6 mice.

• Matrigel (growth factor reduced).

• (+/-)14(15)-EpETrE methyl ester.

• Heparin.

• Fibroblast growth factor 2 (FGF2) as a positive control.

• Reagents for hemoglobin quantification (Drabkin's reagent).

• Antibodies for immunohistochemistry (e.g., anti-CD31).

Procedure:

• Preparation of Matrigel Mixture: On ice, mix Matrigel with heparin (e.g., 10 U/mL) and the test compound [(+/-)14(15)-EpETrE-ME, e.g., 50 µM] or vehicle control. FGF2 can be used as a positive control.

• Subcutaneous Injection: Anesthetize the mice and subcutaneously inject 0.5 mL of the Matrigel mixture into the flank. The Matrigel will form a solid plug at body temperature.

• Incubation: House the mice for 7-14 days to allow for vascularization of the Matrigel plug.

• Harvesting and Analysis:

  • Euthanize the mice and excise the Matrigel plugs.

  • Hemoglobin Content: Homogenize the plugs and measure the hemoglobin content using Drabkin's reagent as an index of blood vessel formation.[8]

  • Immunohistochemistry: Fix the plugs in formalin, embed in paraffin, and section. Stain the sections with an endothelial cell marker such as anti-CD31 to visualize and quantify the microvessel density.

Diagram: Experimental Workflow for Matrigel Plug Assay

Caption: Workflow for the in vivo Matrigel plug angiogenesis assay.

Conclusion and Future Directions

(+/-)14(15)-EpETrE methyl ester, as a stable precursor to the endogenous lipid mediator 14,15-EET, has proven to be an invaluable tool for elucidating the profound and multifaceted roles of the epoxygenase pathway in the cardiovascular system. Its potent vasodilatory, anti-inflammatory, anti-hypertrophic, and pro-angiogenic effects underscore the therapeutic potential of targeting this pathway. The development of sEH inhibitors, which increase the bioavailability of endogenous EETs, represents a promising strategy for the treatment of hypertension, coronary artery disease, and heart failure.

Future research should focus on further delineating the specific receptors and downstream signaling events that mediate the diverse actions of 14,15-EET. The development of more stable and potent EET analogs will also be crucial for translating the promising preclinical findings into clinical applications. A deeper understanding of the interplay between the epoxygenase pathway and other endothelial signaling systems will undoubtedly open new avenues for the prevention and treatment of cardiovascular diseases.

References

• Effect of 14,15-epoxyeicosatrienoic acid infusion on blood pressure in normal and hypertensive rats. Biochemical and Biophysical Research Communications. [Link]

• 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres. Journal of Medicinal Chemistry. [Link]

• Matrigel Plug Angiogenesis Assay. Creative Bioarray. [Link]

• Treatment of Hypertension with Stable Analogue of 14, 15‐Epoxyeicosatrienoic Acid (EET‐A) in Spontaneously Hypertensive Rats. ResearchGate. [Link]

• Wire myography: the ultimate guide (protocol included). REPROCELL. [Link]

• 14,15-EET involved in the development of diabetic cardiac hypertrophy mediated by PPARs. Prostaglandins & Other Lipid Mediators. [Link]

• General Matrigel Angiogenesis Assay. Northwestern University Feinberg School of Medicine. [Link]

• Epoxyeicosatrienoic Acid Analog and 20-HETE Antagonist Combination Prevent Hypertension Development in Spontaneously Hypertensive Rats. Frontiers in Pharmacology. [Link]

• An essential role for SRC-activated STAT-3 in 14,15-EET–induced VEGF expression and angiogenesis. Blood. [Link]

• Epoxyeicosatrienoic Acid Analog and 20-HETE Antagonist Combination Prevent Hypertension Development in Spontaneously Hypertensive Rats. Frontiers. [Link]

• An essential role for SRC-activated STAT-3 in 14,15-EET-induced VEGF expression and angiogenesis. PubMed. [Link]

• Western Blotting Protocol. Protocol Exchange. [Link]

• In Vivo Matrigel Plug Assay as a Potent Method to Investigate Specific Individual Contribution of Angiogenesis to Blood Flow Recovery in Mice. Journal of Visualized Experiments. [Link]

• Matrigel Plug Assay of Angiogenesis in Mice. ResearchGate. [Link]

• Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries. Methods in Molecular Biology. [Link]

• 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. PubMed. [Link]

• 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Reactome. [Link]

• 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. ACS Medicinal Chemistry Letters. [Link]

• Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries. Veterian Key. [Link]

• Western blot protocol. Jeffrey Magee Lab, Washington University in St. Louis. [Link]

• Inside epoxyeicosatrienoic acids and cardiovascular disease. Frontiers in Pharmacology. [Link]

• 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. Journal of Lipid Research. [Link]

• General Protocol for Western Blotting. Bio-Rad. [Link]

• Western Blot Protocol. GenScript. [Link]

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• How Do Young and Old Spontaneously Hypertensive Rats Respond to Antihypertensive Therapy? Comparative Studies on the Effects of a Combination Therapy with Captopril and Nifedipine. International Journal of Molecular Sciences. [Link]

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• Hydrogen (H2) Inhibits Isoproterenol-Induced Cardiac Hypertrophy via Antioxidative Pathways. Frontiers in Pharmacology. [Link]

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• E2/ER β inhibit ISO-induced cardiac cellular hypertrophy by suppressing Ca2+-calcineurin signaling. PLOS ONE. [Link]

• Regulation of H9C2 cell hypertrophy by 14-3-3η via inhibiting glycolysis. Cell Death & Disease. [Link]

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An In-depth Technical Guide to the In Vitro Metabolic Stability of (+/-)14(15)-EpETrE Methyl Ester

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the in vitro metabolic stability of (+/-)14(15)-epoxyeicosatrienoic acid (EpETrE) methyl ester. We will delve into the core biochemical pathways governing its metabolism, present detailed protocols for robust in vitro assessment, and offer insights into data interpretation.

Introduction: The Biological Significance of 14(15)-EpETrE

Epoxyeicosatrienoic acids (EETs) are a class of signaling molecules produced from arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2] Among the four regioisomers, 14(15)-EET has attracted considerable interest for its diverse and potent biological activities, including vasodilation, anti-inflammatory effects, and pro-angiogenic properties.[2][3] These effects make the modulation of 14(15)-EET levels a promising therapeutic strategy for cardiovascular diseases and other conditions.[2]

The methyl ester form, 14(15)-EpETrE methyl ester, is often used in experimental settings due to its increased lipophilicity, which can facilitate cell membrane permeability. Understanding its metabolic fate is crucial for interpreting experimental results and for the design of stabilized analogs with therapeutic potential.[4] The primary route of inactivation for EETs is hydrolysis of the epoxide to the corresponding, and generally less active, diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][5] This reaction is predominantly catalyzed by soluble epoxide hydrolase (sEH).[1][5]

Key Metabolic Pathways

The metabolic stability of 14(15)-EpETrE methyl ester is primarily dictated by two key enzymatic processes: ester hydrolysis and epoxide hydrolysis.

• Ester Hydrolysis: The methyl ester group can be cleaved by various esterases present in biological matrices, such as liver microsomes and hepatocytes, to yield the free acid, 14(15)-EpETrE. The rate of this hydrolysis will influence the subsequent metabolism of the molecule.

• Epoxide Hydrolysis: The epoxide moiety is a substrate for soluble epoxide hydrolase (sEH), which converts 14(15)-EpETrE to 14,15-DHET.[6] This is considered the main deactivating pathway for EETs.[1]

It is also important to consider that cytochrome P450 enzymes can further metabolize both the parent compound and its metabolites.[7]

Caption: Metabolic pathway of 14(15)-EpETrE methyl ester.

In Vitro Experimental Design: A Self-Validating System

To accurately assess the metabolic stability of 14(15)-EpETrE methyl ester, a well-designed in vitro system is paramount. The choice of the in vitro model is critical and depends on the specific questions being addressed.

• Liver Microsomes: These are subcellular fractions containing a high concentration of phase I drug-metabolizing enzymes, particularly cytochrome P450s.[8][9] They are a cost-effective and high-throughput model for assessing intrinsic clearance.[10] However, they lack cytosolic enzymes like sEH and phase II conjugation enzymes.

• Hepatocytes: As intact cells, hepatocytes contain a full complement of metabolic enzymes and cofactors, providing a more physiologically relevant model.[11] They are suitable for studying both phase I and phase II metabolism and for predicting in vivo clearance.[12]

For a comprehensive understanding of 14(15)-EpETrE methyl ester metabolism, a combination of these systems is recommended.

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol provides a step-by-step guide for determining the metabolic stability of (+/-)14(15)-EpETrE methyl ester using liver microsomes.

4.1. Materials and Reagents

• (+/-)14(15)-EpETrE methyl ester

• Pooled liver microsomes (human, rat, or mouse)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN) with an internal standard (e.g., 14,15-EET-d8)

• 96-well plates

• Incubator/shaker

• LC-MS/MS system

4.2. Experimental Workflow

Caption: Workflow for the liver microsomal stability assay.

4.3. Step-by-Step Procedure

• Prepare a stock solution of (+/-)14(15)-EpETrE methyl ester (e.g., 10 mM in DMSO).

• In a 96-well plate, prepare the incubation mixture containing the test compound (final concentration, e.g., 1 µM), liver microsomes (e.g., 0.5 mg/mL protein), and phosphate buffer.[13]

• Pre-incubate the plate at 37°C for 5-10 minutes.[13]

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[13]

• At specific time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.[13]

• Centrifuge the plate to pellet the precipitated protein.[13]

• Transfer the supernatant to a new plate for LC-MS/MS analysis.[13]

4.4. LC-MS/MS Analysis

A validated LC-MS/MS method is essential for the accurate quantification of 14(15)-EpETrE methyl ester and its primary metabolite, 14,15-DHET.[14][15]

Parameter	Recommended Setting
Column	C18 reverse-phase
Mobile Phase	Gradient of water and acetonitrile with 0.1% formic acid
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transitions	Monitor specific parent-to-daughter ion transitions for each analyte and the internal standard.

Data Analysis and Interpretation

The data obtained from the LC-MS/MS analysis is used to determine the rate of disappearance of the parent compound.

• Plot the natural logarithm of the percentage of remaining compound versus time.

• The slope of the linear regression line corresponds to the elimination rate constant (k).

• Calculate the in vitro half-life (t½) as 0.693/k.[13]

• Calculate intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (mL incubation / mg microsomes).[13]

In Vitro Parameter	Calculation	Significance
Half-life (t½)	0.693 / k	Time taken for 50% of the compound to be metabolized.
Intrinsic Clearance (CLint)	(0.693 / t½) * (V/N)	Measure of the intrinsic metabolic activity of the liver.

V = incubation volume, N = amount of microsomal protein

Interpretation of Results:

• A short half-life and high intrinsic clearance indicate that the compound is rapidly metabolized and likely has low metabolic stability.

• A long half-life and low intrinsic clearance suggest high metabolic stability.

By analyzing the formation of 14,15-DHET over time, the role of sEH in the metabolism of 14(15)-EpETrE can be elucidated.

Conclusion

This technical guide provides a robust framework for assessing the in vitro metabolic stability of (+/-)14(15)-EpETrE methyl ester. By employing a combination of in vitro models, detailed experimental protocols, and rigorous data analysis, researchers can gain valuable insights into the metabolic fate of this important signaling molecule. This knowledge is critical for the interpretation of pharmacological studies and for the rational design of novel, metabolically stable analogs with enhanced therapeutic potential.

References

• Capdevila, J. H., Falck, J. R., & Harris, R. C. (2000). Cytochrome P450 and arachidonic acid bioactivation: molecular and functional properties of the arachidonate monooxygenase. Journal of lipid research, 41(2), 163–181.
• Daikh, B. E., Lasker, J. M., Raucy, J. L., & Koop, D. R. (1994). Regio- and stereoselective epoxidation of arachidonic acid by human cytochromes P450 2C8 and 2C9. The Journal of pharmacology and experimental therapeutics, 271(3), 1427–1433.
• Fitzpatrick, F. A., Ennis, M. D., Baze, M. E., Wynalda, M. A., McGee, J. E., & Liggett, W. F. (1986). Inhibition of cyclooxygenase activity and platelet aggregation by epoxyeicosatrienoic acids. The Journal of biological chemistry, 261(33), 15334–15338.
• Gomez, G. A., Morisseau, C., Hammock, B. D., & Christianson, D. W. (2004). Structure of human epoxide hydrolase reveals mechanistic inferences on bifunctional catalysis in epoxide and phosphate ester hydrolysis. Biochemistry, 43(16), 4716–4723.
• Imig, J. D. (2020). The role of epoxyeicosatrienoic acids in cardiac remodeling. Frontiers in Physiology, 11, 835.
• Karara, A., Dishman, E., Blair, I., Falck, J. R., & Capdevila, J. H. (1991). Metabolism of 14,15-epoxyeicosatrienoic acid by human liver microsomes: stereoselective formation of 14,15-dihydroxyeicosatrienoic acid. The Journal of biological chemistry, 266(27), 18117–18123.
• Laethem, R. M., Laethem, C. L., & Koop, D. R. (1993). Characterization of the major cytochrome P450 isozyme in human liver that metabolizes arachidonic acid. The Journal of pharmacology and experimental therapeutics, 266(3), 1167–1174.
• Morisseau, C., & Hammock, B. D. (2005). Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles. Annual review of pharmacology and toxicology, 45, 311–333.
• Node, K., Huo, Y., Ruan, X., Yang, B., Spiecker, M., Ley, K., Zeldin, D. C., & Liao, J. K. (1999). Anti-inflammatory properties of cytochrome P450 epoxygenase-derived eicosanoids. Science (New York, N.Y.), 285(5431), 1276–1279.
• Oguro, Y., Funae, Y., & Imaoka, S. (2012). Simultaneous determination method of epoxyeicosatrienoic acids and dihydroxyeicosatrienoic acids by LC-MS/MS system. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 911, 141–147.
• Oltman, C. L., Weintraub, N. L., VanRollins, M., & Dellsperger, K. C. (1998). Epoxyeicosatrienoic acids and dihydroxyeicosatrienoic acids are potent vasodilators in the canine coronary microcirculation.
• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American journal of physiology. Cell physiology, 292(3), C996–C1012.
• Wu, S., Moghaddam, M. F., O'Leary, E., & Grant, D. F. (1997). Human cytosolic epoxide hydrolase: primary structure, tissue distribution, and kinetic characterization of the recombinant enzyme. The Journal of pharmacology and experimental therapeutics, 283(1), 360–367.
• Zeldin, D. C., Kobayashi, J., Falck, J. R., Winder, B. S., Hammock, B. D., Snapper, J. R., & Capdevila, J. H. (1993). Regio- and stereoselective epoxidation of arachidonic acid by the human cytochrome P450 2C8. Molecular pharmacology, 44(2), 246–252.
• Zhang, Y., Oltman, C. L., Lu, T., Lee, H. C., Dellsperger, K. C., & VanRollins, M. (2001). EET homologs potently dilate coronary microvessels and activate BKCa channels. American journal of physiology.

• Creative Bioarray. (n.d.). Microsomal Stability Assay. Retrieved February 13, 2024, from [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. Retrieved February 13, 2024, from [Link]

• Reactome. (n.d.). 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Retrieved February 13, 2024, from [Link]

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Topic: (+/-)14(15)-EpETrE Methyl Ester as a Cytochrome P450 Metabolite Analog

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Instability in Eicosanoid Research

The cytochrome P450 (CYP) epoxygenase pathway represents a critical branch of arachidonic acid (AA) metabolism, distinct from the cyclooxygenase (COX) and lipoxygenase (LOX) pathways.[1][2] CYP epoxygenases convert AA into four regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1][3] These lipid mediators are potent signaling molecules that act as autocrine and paracrine effectors, playing crucial roles in cardiovascular homeostasis.[4][5] Of these, 14,15-EET is often the most abundant and has been demonstrated to possess potent anti-inflammatory, vasodilatory, and cardioprotective properties.[4][6]

A significant challenge in studying the biological functions of EETs is their metabolic instability.[7] Endogenous EETs are rapidly hydrolyzed by soluble epoxide hydrolase (sEH) into their corresponding, and generally less biologically active, dihydroxyeicosatrienoic acids (DHETs).[5][6][8][9] This rapid inactivation severely limits their half-life and complicates in vitro and in vivo investigations.

To overcome this limitation, chemically stabilized analogs have become indispensable tools. (+/-)14(15)-Epoxyeicosatrienoic acid (EpETrE) methyl ester is a key analog that provides researchers with a reliable and stable tool to probe the physiological and pathophysiological roles of the 14,15-EET signaling axis. Its esterified carboxylate group enhances stability for long-term storage and handling, while it is readily hydrolyzed by cellular esterases to the active free acid, 14,15-EET, upon administration in experimental systems.[10] This guide provides a comprehensive overview of its properties, mechanisms, and applications, grounded in established scientific literature.

The Cytochrome P450 Epoxygenase Pathway

The metabolic cascade begins with the release of arachidonic acid from membrane phospholipids, which is then metabolized by CYP epoxygenases. The resulting 14,15-EET can then be rapidly degraded by sEH. Understanding this pathway is fundamental to appreciating the utility of sEH inhibitors and stable EET analogs in research.

Caption: The metabolic cascade of 14,15-EET production and degradation.

Chemical and Physical Properties of (+/-)14(15)-EpETrE Methyl Ester

As a research tool, the precise chemical identity and properties of the analog are paramount. The methyl ester form provides enhanced stability compared to the free acid, which is susceptible to degradation.

Property	Value	Source
Formal Name	rel-(14S,15R)-epoxy-5Z,8Z,11Z-eicosatrienoic acid, methyl ester	[10]
Synonyms	(±)14,15-EpETrE methyl ester, 14(15)-EET methyl ester	[10][11]
Molecular Formula	C21H34O3	[10][11]
Formula Weight	334.5 g/mol	[10][11]
Purity	Typically ≥98%	[10]
Formulation	Commonly supplied as a solution in ethanol	[10]
Storage	-20°C	[10]
Stability	≥ 2 years at -20°C	[10]
Solubility	Soluble in DMF (50 mg/ml), DMSO (50 mg/ml), Ethanol (50 mg/ml)	[10]

Biological Role and Key Signaling Pathways

Upon cellular uptake, (+/-)14(15)-EpETrE methyl ester is presumed to be rapidly hydrolyzed to the active free acid, 14,15-EET. This metabolite then engages multiple downstream signaling pathways to exert its biological effects, which are predominantly anti-inflammatory, vasodilatory, and cytoprotective.[1][4][12]

Key Mechanistic Actions:

• Anti-Inflammatory Signaling: 14,15-EET is a potent anti-inflammatory mediator.[1][12] A primary mechanism is the inhibition of the NF-κB pathway, a central regulator of inflammatory gene expression.[12] Furthermore, 14,15-EET activates Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARγ, which are nuclear receptors that regulate gene expression related to inflammation and metabolism.[13][14][15] This activation contributes significantly to its anti-inflammatory effects.

• Cardioprotection and Vasodilation: In the cardiovascular system, 14,15-EET contributes to vasodilation by activating large-conductance Ca2+-activated K+ (BKCa) channels in vascular smooth muscle.[3][16] It also protects against cardiac remodeling and hypertrophy by attenuating oxidative stress and inflammation.[12][13][17]

• Cell Proliferation and Survival: 14,15-EET can activate pro-survival pathways, including the phosphatidylinositol 3-kinase (PI3K)/AKT and extracellular signal-regulated kinase (ERK) pathways.[15] These pathways are crucial for protecting cells from apoptosis and promoting cellular homeostasis.

• Neuromodulation: Emerging evidence suggests a role for 14,15-EET in the nervous system. Studies have shown it can enhance neurite outgrowth of PC12 and hippocampal neuronal cells, suggesting a role in neuronal development and repair.[18]

Caption: Key signaling pathways modulated by 14,15-EET.

Experimental Protocols and Methodologies

The reliability of experimental outcomes depends on meticulous handling and application of the compound. The following protocols provide a framework for common research applications.

Protocol 1: Preparation of Stock Solutions

Causality: The methyl ester is highly soluble in organic solvents like ethanol, DMSO, or DMF.[10] Preparing a concentrated stock solution in an appropriate solvent allows for accurate and repeatable dilutions into aqueous cell culture media or buffers, where its solubility is limited. Ethanol is often preferred as it is less cytotoxic than DMSO at typical working concentrations.

• Reconstitution: Obtain (+/-)14(15)-EpETrE methyl ester, typically supplied in ethanol. If supplied as a neat oil, reconstitute in anhydrous ethanol to a final concentration of 1-10 mg/mL.

• Aliquoting: Aliquot the stock solution into small-volume, amber glass vials or polypropylene tubes to minimize freeze-thaw cycles and light exposure.

• Storage: Store aliquots at -20°C or -80°C for long-term stability. The compound is stable for at least two years when stored correctly.[10]

• Working Solution: Before each experiment, thaw a fresh aliquot. Dilute the stock solution in the appropriate vehicle (e.g., cell culture medium, PBS) to the final desired concentration immediately before adding to the experimental system. A serial dilution approach is recommended for creating a dose-response curve.

Self-Validation Note: Always prepare a vehicle control using the same final concentration of the solvent (e.g., ethanol) as used for the highest concentration of the compound to account for any solvent effects.

Protocol 2: In Vitro Cellular Hypertrophy Assay (H9c2 Cardiomyocytes)

Causality: This protocol is based on studies demonstrating the protective effect of 14,15-EET against cardiac hypertrophy.[17] H9c2 cells are a well-established model for studying cardiomyocyte hypertrophy. Isoproterenol, a β-adrenergic agonist, is used to induce a hypertrophic response, which can be quantified by measuring changes in cell size and hypertrophic gene markers (e.g., ANP, BNP).[17]

• Cell Culture: Plate H9c2 cells in appropriate multi-well plates and grow to ~70-80% confluency.

• Serum Starvation: To synchronize the cells, replace the growth medium with a low-serum (e.g., 0.5-1%) medium for 12-24 hours.

• Pre-treatment: Treat the cells with varying concentrations of (+/-)14(15)-EpETrE methyl ester (e.g., 0.1, 1, 10 µM) or vehicle control for 1-2 hours.

• Induction: Add the hypertrophic agent, isoproterenol (e.g., 10 µM), to the wells (except for the negative control group).

• Incubation: Incubate the cells for 24-48 hours.

• Analysis:

  • Microscopy: Capture images to visually assess and quantify changes in cell surface area using software like ImageJ.

  • Gene Expression: Isolate RNA and perform RT-qPCR to measure the expression of hypertrophic markers like ANP and BNP.

  • Protein Analysis: Perform Western blotting to analyze signaling pathways (e.g., p-AKT, p-ERK).

Self-Validation Note: Include a negative control (vehicle only), a positive control (isoproterenol only), and experimental groups (isoproterenol + analog) to robustly assess the protective effect.

Protocol 3: Sample Preparation for Quantification by ELISA

Causality: While LC-MS/MS is the gold standard for quantification, ELISA kits offer a more accessible alternative.[19] These kits often measure the more stable metabolite, 14,15-DHET, as an indirect marker of 14,15-EET levels, especially in systems containing active sEH.[8][20] The protocol involves a liquid-liquid extraction to isolate lipids, followed by an acid-catalyzed hydrolysis step to convert all 14,15-EET to 14,15-DHET for total quantification.[20]

Sources

• 1. CYP450 Epoxygenase Metabolites, Epoxyeicosatrienoic Acids, as Novel Anti-Inflammatory Mediators [mdpi.com]
• 2. Epoxygenase - Wikipedia [en.wikipedia.org]
• 3. Arachidonic acid cytochrome P450 epoxygenase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Inside epoxyeicosatrienoic acids and cardiovascular disease [frontiersin.org]
• 5. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 6. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 10. caymanchem.com [caymanchem.com]
• 11. (+/-)14(15)-Epetre methyl ester | C21H34O3 | CID 11002157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. The Role of Epoxyeicosatrienoic Acids in Cardiac Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | The Anti-inflammatory Effect of Soluble Epoxide Hydrolase Inhibitor and 14, 15-EET in Kawasaki Disease Through PPARγ/STAT1 Signaling Pathway [frontiersin.org]
• 15. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Cytochrome P450 epoxygenase metabolite, 14,15-EET, protects against isoproterenol-induced cellular hypertrophy in H9c2 rat cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 14,15‐epoxyeicosatrienoic acid produced by cytochrome P450s enhances neurite outgrowth of PC12 and rat hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. eaglebio.com [eaglebio.com]

Protocols & Analytical Methods

Technical Guide: Optimal Storage and Handling of (±)14(15)-EpETrE Methyl Ester

[1][2][3]

Abstract & Compound Profile

(±)14(15)-EpETrE methyl ester (also known as 14(15)-EET methyl ester) is the esterified, storage-stable prodrug form of 14(15)-Epoxyeicosatrienoic acid (14(15)-EET).[1][2][3][4] While 14(15)-EET is a critical cytochrome P450 metabolite of arachidonic acid involved in vasodilation and anti-inflammatory signaling, the free acid is chemically labile.[1][2][3] The methyl ester modification protects the carboxyl group, significantly increasing lipophilicity and shelf-life.[1][2][3]

However, the epoxide ring at the 14,15-position remains highly sensitive to acidic hydrolysis and nucleophilic attack.[1][2][3] Improper storage leads to the irreversible formation of the biologically inactive 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][2][3] This guide outlines the thermodynamic and chemical safeguards required to maintain structural integrity.[1][2][3]

Physicochemical Profile[1][2][4][5][6][7][8][9][10]

Property	Specification	Critical Note
Formal Name	(±)14(15)-Epoxy-5Z,8Z,11Z-eicosatrienoic acid methyl ester	Racemic mixture of R/S enantiomers
Molecular Weight	334.5 g/mol	Lipophilic small molecule
Solubility (Organic)	Ethanol, DMSO, DMF (~50 mg/mL)	Stable storage matrix
Solubility (Aqueous)	PBS pH 7.2 (~1 mg/mL)	Unstable ; prone to precipitation/hydrolysis
Primary Instability	Epoxide Hydrolysis	Catalyzed by Acid (pH < 6.0) and temperature
Secondary Instability	Oxidation	Polyunsaturated chain attacks by ROS

Storage Principles & Thermodynamics

The stability of 14(15)-EpETrE methyl ester relies on three control vectors: Temperature, pH, and Solvent Environment. [1][2][3]

The Degradation Pathway

The primary failure mode is the acid-catalyzed opening of the epoxide ring.[1][2][3] Even trace acidity in solvents (e.g., old chloroform) can drive this reaction.[1][2]

Figure 1: Chemical fate of 14(15)-EpETrE methyl ester. Preventing the red pathways is the goal of this protocol.

Protocol 1: Arrival & Long-Term Storage[1][2][3]

Objective: Mitigate oxidative stress and hydrolysis upon receipt of the product. Prerequisites: Nitrogen/Argon gas source, -80°C freezer, Desiccator.

Step-by-Step Methodology

• Thermal Equilibration (The "Condensation Rule"):

  • Upon arrival, the vial will be cold (dry ice).[1] DO NOT OPEN immediately.

  • Allow the vial to equilibrate to room temperature inside a desiccator for 30–60 minutes.

  • Reasoning: Opening a cold vial introduces atmospheric moisture, which condenses into the solvent.[1][2][3] Water promotes ester hydrolysis and epoxide opening.[1][2][3]

• Solvent Verification:

  • Most commercial suppliers (e.g., Cayman, Merck) ship the compound in Ethanol .[1][2][3]

  • If the solvent has evaporated during transit, resolubilize immediately in anhydrous Ethanol or DMSO.[1][2][3] Do not use water or buffers.[1][2][3]

• Aliquotting (Inert Gas Purge):

  • Avoid repeated freeze-thaw cycles.[1][2][3] Divide the stock solution into single-use aliquots (e.g., 10–50 µL) in amber glass vials or high-quality polypropylene tubes.

  • Crucial Step: Overlay the liquid in each vial with a gentle stream of Argon or Nitrogen gas before capping.[1][2][3] This displaces oxygen and prevents lipid peroxidation.[1][2][3]

• Cryogenic Storage:

  • Standard: Store at -20°C for up to 1 year.

  • Optimal: Store at -80°C for >2 years.

  • Ensure the vials are sealed with Parafilm to prevent solvent evaporation in the freezer.[1][2][3]

Protocol 2: Preparation of Working Solutions

Objective: Prepare the compound for biological assays without inducing degradation.

A. For Cell Culture (Intracellular Hydrolysis)

Because the methyl ester is cell-permeable, it can often be applied directly to cells, where intracellular esterases convert it to the active free acid.[1][2][3]

• Stock Thaw: Thaw aliquot on ice.

• Dilution: Dilute the Ethanol/DMSO stock into the culture media immediately before addition.

• Solvent Limit: Ensure final organic solvent concentration in media is <0.1% to avoid cytotoxicity.[1][2][3]

• Vortexing: Vortex vigorously. Lipophilic esters can adhere to plastic tips; use low-retention tips if available.[1][2][3]

B. Chemical Hydrolysis (Generating the Free Acid)

If your assay requires the free acid (e.g., cell-free enzyme assays), you must chemically hydrolyze the ester.[1][2][3]

WARNING: Standard acidic workups will destroy the epoxide.[1][2][3] Use this Base-Hydrolysis Protocol:

• Saponification:

  • Mix stock solution with 2 volumes of 0.1 M NaOH (in 50% Methanol/Water).

  • Incubate at room temperature for 1–2 hours.

• Neutralization (The Critical Step):

  • Do NOT use HCl.[1][2][3]

  • Neutralize carefully to pH 7.0–7.5 using 0.1 M Acetic Acid or Sodium Phosphate buffer.[1][2][3]

  • Why? Dropping pH below 6.0 risks opening the epoxide ring to form the diol.[1][2][3]

• Usage: Use immediately. The free acid is less stable than the ester.[1][2][3]

Protocol 3: QC & Self-Validating System

How do you know if your compound has degraded? Use this Thin Layer Chromatography (TLC) check.

System:

• Stationary Phase: Silica Gel 60 F254 plates.[1][2][3]

• Mobile Phase: Ethyl Acetate : Hexane (1:1 v/v).[1][2]

• Visualization: UV light (254 nm) or Iodine vapor.[1][2]

Interpretation:

Compound State	Rf Value (Approx)	Observation
Intact Methyl Ester	~0.7 – 0.8	Single, distinct spot near solvent front (Lipophilic).[1][2][3]
Degraded (Diol)	~0.2 – 0.4	Spot shifts lower (More polar due to -OH groups).[1][2][3]

| Free Acid | ~0.5 – 0.6 | Intermediate spot (if hydrolysis occurred).[1][2] |

Note: If multiple spots or streaking are observed, repurify or discard the lot.[1][2][3]

Experimental Workflow Diagram

Figure 2: Operational workflow from receipt to experimental application.

References

• Cayman Chemical. (±)14(15)-EET methyl ester Product Information.Link

• Spector, A. A., & Norris, A. W. (2007).[1][3] Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012.[1][2][3] Link[1][2]

• Imig, J. D. (2012).[1][2][3] Epoxyeicosatrienoic acids and 20-hydroxyeicosatetraenoic acid pathways in cardiovascular disease. Journal of Molecular and Cellular Cardiology, 52(6), 1300-1301.[1][2][3] Link

• Morisseau, C., & Hammock, B. D. (2013).[1][3] Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annual Review of Pharmacology and Toxicology, 53, 37-58.[1][2][3] Link[1][2]

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• 1. SmallMolecules.com | (±)14(15)-EET-d11 methyl ester (25 µg) from Cayman Chemical | SmallMolecules.com [smallmolecules.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 14,15-Epoxyeicosatrienoic acid (14,15-EET) | Others 12 | 81276-03-1 | Invivochem [invivochem.com]
• 4. caymanchem.com [caymanchem.com]

Application Note and Protocol: A Researcher's Guide to Handling and Utilizing the Light-Sensitive Lipid Mediator (+/-)14(15)-EpETrE Methyl Ester

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, storage, and application of the light-sensitive lipid mediator, (+/-)14(15)-epoxyeicosatrienoic acid methyl ester ((+/-)14(15)-EpETrE methyl ester). Due to the inherent reactivity of its epoxide functional group and sensitivity to light, meticulous handling is paramount to ensure experimental reproducibility and the integrity of research findings. This guide outlines detailed protocols for storage, preparation of stock solutions, quantification by LC-MS/MS, and use in biological assays, all designed to mitigate degradation and preserve the compound's biological activity.

Introduction: The Significance of 14(15)-EpETrE

Epoxyeicosatrienoic acids (EETs) are a family of bioactive lipid mediators derived from arachidonic acid via the cytochrome P450 (CYP) epoxygenase pathway.[1][2] Among these, 14(15)-EET plays a crucial role in a multitude of physiological and pathological processes, including the regulation of vascular tone, inflammation, and angiogenesis.[1] Dysregulation of 14(15)-EET levels has been implicated in cardiovascular diseases and cancer, making it a significant target for therapeutic intervention.[1]

The methyl ester form, (+/-)14(15)-EpETrE methyl ester, offers enhanced stability for long-term storage compared to its free acid counterpart.[3] It can be readily hydrolyzed to the biologically active free acid, 14(15)-EET, just prior to experimental use.[3] However, the epoxide ring in the molecule is susceptible to hydrolysis and both the epoxide and the double bonds are sensitive to light-induced degradation. Therefore, understanding and implementing proper handling techniques are critical for any researcher working with this compound.

Chemical Properties and Inherent Instabilities

A foundational understanding of the chemical nature of (+/-)14(15)-EpETrE methyl ester is essential for its correct handling.

• Light Sensitivity: The unsaturated bonds within the eicosanoid chain are susceptible to photo-oxidation, which can lead to the formation of various degradation products, altering the compound's biological activity. While specific studies on the photosensitivity of epoxy resins exist, it is a prudent and standard practice in lipid biochemistry to handle all polyunsaturated lipids in low-light conditions to prevent photo-induced isomerization and oxidation.[4]

• Chemical Stability: The epoxide group is prone to hydrolysis, opening the ring to form the less active diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][5] This process can be catalyzed by acidic conditions and the presence of water.

• Enzymatic Degradation: In biological systems, 14(15)-EET is rapidly metabolized by soluble epoxide hydrolase (sEH) to 14,15-DHET.[5][6] This enzymatic conversion significantly reduces the biological half-life of the active compound.

The following diagram illustrates the metabolic conversion of 14(15)-EET to 14,15-DHET.

Caption: Metabolic pathway of 14(15)-EET.

Core Protocols: Ensuring Compound Integrity

To maintain the integrity of (+/-)14(15)-EpETrE methyl ester, the following protocols are recommended. The overarching principle is to minimize exposure to light, atmospheric oxygen, and incompatible solvents.

Storage and Handling

Proper storage is the first line of defense against degradation.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower.[3]	Reduces the rate of chemical degradation and oxidation.
Atmosphere	Store under an inert gas (argon or nitrogen).	Minimizes oxidation of the polyunsaturated fatty acid chain.
Container	Amber glass vials with Teflon-lined caps.	Protects from light and prevents leaching of plasticizers.
Formulation	Supplied in a solution, typically ethanol.[3]	Organic solvents prevent hydrolysis and can improve stability.

Step-by-Step Handling Procedure:

• Preparation: Before opening, allow the vial to equilibrate to room temperature to prevent condensation of moisture inside the vial.

• Low-Light Environment: Conduct all manipulations in a fume hood with the sash lowered and ambient lights dimmed or turned off. Use of a yellow "safe" light is recommended.

• Inert Gas: If the compound is to be used multiple times, flush the vial with a gentle stream of argon or nitrogen before re-sealing to displace oxygen.

• Solvent Evaporation: If the original solvent needs to be changed, evaporate it under a gentle stream of nitrogen.[7] Do not use high heat.

• Reconstitution: Immediately reconstitute in the desired solvent. Do not leave the dried lipid exposed to air.

Preparation of Stock Solutions

Accurate and stable stock solutions are crucial for experimental success.

Recommended Solvents:

• Ethanol, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO): These solvents are suitable for preparing concentrated stock solutions.[3]

Protocol for Stock Solution Preparation:

• Solvent Preparation: Use high-purity, anhydrous solvents. Purging the solvent with an inert gas before use is recommended to remove dissolved oxygen.

• Calculation: Determine the required volume of solvent to achieve the desired stock concentration. The molecular weight of (+/-)14(15)-EpETrE methyl ester is 334.5 g/mol .[3]

• Dissolution: Under low-light conditions, add the calculated volume of solvent to the vial containing the compound. Cap tightly and vortex gently until fully dissolved.

• Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volume amber glass vials.

• Storage: Store the aliquots at -20°C or -80°C under an inert atmosphere.

The following workflow diagram summarizes the key handling steps.

Caption: Experimental workflow for handling (+/-)14(15)-EpETrE methyl ester.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of EETs and their metabolites in biological samples.[8][9]

Protocol Overview:

• Sample Collection: Collect biological samples (e.g., plasma, tissue homogenates) and immediately add an antioxidant and a cyclooxygenase inhibitor to prevent ex vivo eicosanoid formation.[10][11]

• Internal Standard: Spike the sample with a deuterated internal standard, such as (±)14(15)-EET-d11 methyl ester, to account for extraction losses and matrix effects.[2]

• Solid-Phase Extraction (SPE):

  • Acidify the sample to pH 3.5.[10]

  • Condition a C18 SPE cartridge with methanol and then water.[12]

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with water and then a low percentage organic solvent (e.g., 15% ethanol) to remove polar impurities.[10]

  • Elute the lipids with a more non-polar solvent like ethyl acetate or methyl formate.[10][12]

• Solvent Evaporation and Reconstitution: Evaporate the elution solvent under a stream of nitrogen and reconstitute the sample in the LC mobile phase.[12]

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column for separation.

  • Mass Spectrometry: Employ negative ion electrospray ionization (ESI) and monitor the specific mass transitions for 14,15-EET (m/z 319 -> specific fragments) and its internal standard.[13]

Application in Biological Assays

When using (+/-)14(15)-EpETrE methyl ester in cell-based or in vivo experiments, several factors must be considered.

Hydrolysis to the Free Acid (Optional)

While the methyl ester may have some biological activity, it is often desirable to use the free acid form, 14(15)-EET. The methyl ester can be hydrolyzed to the free acid just before use.

Protocol for Saponification:

• Dissolve the methyl ester in a small amount of ethanol.

• Add an equal volume of 1N NaOH and incubate at room temperature for 30 minutes.

• Neutralize the solution with 1N HCl.

• Extract the free acid using a suitable organic solvent (e.g., ethyl acetate).

• Evaporate the solvent and reconstitute in the appropriate assay buffer.

Introduction into Aqueous Media

Due to its lipophilic nature, care must be taken when introducing (+/-)14(15)-EpETrE methyl ester into aqueous cell culture media or buffers.

• Solvent Carryover: When adding the compound from a concentrated stock in an organic solvent (e.g., ethanol, DMSO), ensure the final concentration of the solvent in the assay is low (typically <0.1%) to avoid solvent-induced artifacts.

• Serum Considerations: Serum contains sEH, which can rapidly degrade the active compound.[6] If possible, use serum-free or reduced-serum media. Alternatively, an sEH inhibitor can be included in the experiment to increase the half-life of 14(15)-EET.[14]

Protocol for Dosing in Cell Culture:

• Prepare a working stock solution of (+/-)14(15)-EpETrE methyl ester in a water-miscible solvent like ethanol or DMSO.

• Under sterile conditions, dilute the working stock directly into the cell culture medium to achieve the final desired concentration.

• Gently mix the medium immediately after adding the compound to ensure even distribution.

• For time-course experiments, be mindful of the potential for degradation over time and consider replenishing the compound if necessary.

Conclusion

The biological significance of (+/-)14(15)-EpETrE methyl ester makes it a valuable tool in lipid research. However, its inherent light sensitivity and chemical instability necessitate careful and considered handling. By adhering to the protocols outlined in this application note, researchers can ensure the integrity of their compound, leading to more reliable and reproducible experimental outcomes. The principles of minimizing exposure to light, oxygen, and harsh chemical conditions are paramount to unlocking the full research potential of this important lipid mediator.

References

• Liquid chromatography (LC)-mass spectrometric (MS) analysis of... - ResearchGate. Available from: [Link]

• LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PubMed. Available from: [Link]

• LC–MS/MS analysis for EETs' (8, 9–, 11, 12–, and 14, 15–) and DHETs'... - ResearchGate. Available from: [Link]

• LC?MS/MS analysis for 14, 15?EET, 14, 15?DHET, and 11,12?DHET levels in... - ResearchGate. Available from: [Link]

• Specialized Pro-Resolving Mediators and Eicosanoids: A Preferred Solid-Phase Extraction Protocol from Tissues and Biological - The Serhan Laboratory. Available from: [Link]

• Action of epoxyeicosatrienoic acids on cellular function - American Journal of Physiology. Available from: [Link]

• Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) - PMC. Available from: [Link]

• Soluble epoxide hydrolase and epoxyeicosatrienoic acids modulate two distinct analgesic pathways | PNAS. Available from: [Link]

• (±)14(15)-EpEDE methyl ester - Labchem Catalog. Available from: [Link]

• Stable EET urea agonist and soluble epoxide hydrolase inhibitor regulate rat pulmonary arteries through TRPCs - PMC. Available from: [Link]

• Light-sensitive lipid-based nanoparticles for drug delivery - SciSpace. Available from: [Link]

• Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase - ResearchGate. Available from: [Link]

• Light Sensitive Liposomes: A Novel Strategy for Targeted Drug Delivery | Bentham Science. Available from: [Link]

• Lipid-based nanoparticles for photosensitive drug delivery systems - PMC - NIH. Available from: [Link]

• Light-sensitive Lipid-based Nanoparticles for Drug Delivery: Design Principles and Future Considerations for Biological Applications - ResearchGate. Available from: [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry | Request PDF - ResearchGate. Available from: [Link]

• Light-Responsive and Dual-Targeting Liposomes: From Mechanisms to Targeting Strategies - PMC. Available from: [Link]

• Persistent photosensitivity following occupational exposure to epoxy resin - PubMed. Available from: [Link]

• The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. Available from: [Link]

• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins - MDPI. Available from: [Link]

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• 5. journals.physiology.org [journals.physiology.org]
• 6. benchchem.com [benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. arborassays.com [arborassays.com]
• 11. caymanchem.com [caymanchem.com]
• 12. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 13. researchgate.net [researchgate.net]
• 14. Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Solvent Evaporation Techniques for (+/-)14(15)-EpETrE Methyl Ester Aliquots

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Introduction: The Critical Role of Solvent Evaporation in Lipidomics

In the realm of drug development and biomedical research, the analysis of lipid mediators like (+/-)14(15)-epoxyeicosatrienoic acid methyl ester ((+/-)14(15)-EpETrE methyl ester) is paramount. This compound is an esterified, more stable version of (+/-)14(15)-EET, a cytochrome P450 (CYP) metabolite of arachidonic acid involved in various physiological processes.[1][2][3] Proper sample preparation is the bedrock of accurate quantification and functional studies of such lipids. A crucial, yet often overlooked, step in this process is the efficient and gentle removal of organic solvents used during extraction and storage.[4]

Improper solvent evaporation can lead to a cascade of analytical errors, including:

• Thermal Degradation: Epoxides, like the one in 14(15)-EpETrE, are susceptible to heat-induced degradation, altering their chemical structure and biological activity.

• Oxidation: Polyunsaturated fatty acid derivatives are prone to oxidation, which can be accelerated by prolonged exposure to air and elevated temperatures.

• Sample Loss: Aggressive evaporation techniques can cause "bumping" or splashing, leading to a physical loss of the analyte.[5]

• Incomplete Solvent Removal: Residual solvent can interfere with downstream analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[4]

This application note provides a comprehensive guide to the most common and effective solvent evaporation techniques for preparing aliquots of (+/-)14(15)-EpETrE methyl ester. We will delve into the mechanistic principles behind each method, offer detailed, field-proven protocols, and provide a comparative analysis to aid researchers in selecting the optimal technique for their specific needs.

Understanding (+/-)14(15)-EpETrE Methyl Ester

(+/-)14(15)-EpETrE methyl ester is typically supplied in a solution of ethanol or another organic solvent for stability and ease of handling.[1][6] It is more stable for long-term storage compared to its free acid form and can be hydrolyzed just before use.[1][7] For many applications, the solvent must be removed to reconstitute the lipid in a buffer or a solvent compatible with the subsequent analytical method. Given its chemical nature as an epoxy fatty acid methyl ester, it is sensitive to harsh conditions.[8][9] Therefore, the choice of evaporation method is critical to preserving its integrity.

Comparative Overview of Solvent Evaporation Techniques

The selection of an appropriate solvent evaporation technique is a balance between speed, sample throughput, and the need to maintain the chemical integrity of the analyte. Below is a summary of the most common methods, their principles of operation, and their suitability for (+/-)14(15)-EpETrE methyl ester.

Technique	Principle of Operation	Advantages	Disadvantages	Best Suited For
Nitrogen Blowdown	A gentle stream of inert nitrogen gas is directed onto the surface of the solvent, increasing the vapor pressure at the surface and accelerating evaporation.[10]	Gentle, minimizes oxidation, suitable for small volumes, precise control.[5][11][12]	Can be time-consuming for larger volumes, potential for solvent splashing if the gas flow is too high.[5]	Small volume aliquots (µL to a few mL) requiring high recovery and minimal degradation.
Centrifugal Vacuum Concentration	Combines centrifugation, vacuum, and sometimes gentle heat to lower the solvent's boiling point and prevent bumping.[13][14]	High-throughput (can process multiple samples), prevents bumping and cross-contamination, good for heat-sensitive samples.[13]	Higher initial equipment cost, may not be as rapid as other methods for single samples.	Processing multiple small-volume samples simultaneously, especially for high-throughput screening or multi-sample studies.
Rotary Evaporation	Increases the surface area of the solvent by rotating a flask under vacuum, often in a heated water bath, to facilitate rapid evaporation.[15][16]	Efficient for larger volumes (>10 mL), allows for solvent recovery.[5][11]	Not ideal for small volumes due to potential for sample loss on the large surface area of the flask, risk of thermal degradation if not carefully controlled.[5][17]	Initial concentration of large volume extracts before final drying with a gentler method.

Experimental Protocols

The following protocols are designed to be self-validating systems, with built-in checks and explanations for each step.

Protocol 1: Nitrogen Blowdown Evaporation for Small Aliquots

This is the most recommended method for preparing individual or a small number of (+/-)14(15)-EpETrE methyl ester aliquots due to its gentle nature.

Materials:

• Nitrogen blowdown evaporator with a heated block or water bath.

• Conical glass vials (e.g., 1.5 mL or 2 mL).

• High-purity nitrogen gas.

• Pipettes for sample transfer.

Methodology:

• Sample Transfer: Accurately pipette the desired volume of the (+/-)14(15)-EpETrE methyl ester solution into a conical glass vial. Rationale: Conical vials maximize the recovery of the dried lipid at the bottom.

• Instrument Setup:

  • Place the vial in the heated block or water bath of the nitrogen evaporator.

  • Set the temperature to a gentle 30-40°C.[4] Rationale: This temperature is generally safe for sensitive lipids and effectively accelerates the evaporation of common solvents like ethanol and chloroform without causing thermal degradation.

  • Adjust the height of the nitrogen delivery needles so they are approximately 1-2 cm above the solvent surface. Rationale: Placing the needles too close can cause splashing and sample loss.

• Initiate Evaporation:

  • Start a gentle flow of nitrogen gas. The gas stream should create a small dimple on the surface of the solvent but not cause it to splash.[18]

  • Monitor the evaporation process. As the solvent level decreases, you may need to lower the needles to maintain efficiency.

• Drying Completion:

  • Continue the nitrogen flow until the solvent is completely evaporated. The lipid will appear as a thin, waxy film at the bottom of the vial.[18]

  • For complete removal of residual solvent, continue the nitrogen flow for an additional 5-10 minutes after the sample appears dry.

• Post-Evaporation Handling:

  • Immediately cap the vial and store it under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower for long-term stability.[4][18]

Protocol 2: Centrifugal Vacuum Concentration for Multiple Aliquots

This method is ideal for preparing multiple aliquots simultaneously, for example, when setting up a dose-response curve or a multi-well plate experiment.

Materials:

• Centrifugal vacuum concentrator (e.g., SpeedVac™).

• Appropriate rotor for your sample vials or microplate.

• Cold trap.

• Vacuum pump.

Methodology:

• Sample Loading:

  • Aliquot the (+/-)14(15)-EpETrE methyl ester solution into the appropriate vials or a microplate.

  • Ensure the samples are balanced in the rotor to prevent vibration during centrifugation.

• Instrument Setup:

  • Place the rotor in the centrifugal vacuum concentrator.

  • Set the desired temperature, typically between 30°C and 40°C. Rationale: The vacuum will lower the boiling point of the solvent, so high temperatures are not necessary and could be detrimental.

  • Ensure the cold trap is sufficiently cold (e.g., filled with dry ice/isopropanol or refrigerated to at least -40°C) to efficiently trap the evaporated solvent and protect the vacuum pump.

• Concentration Cycle:

  • Start the concentrator. The instrument will simultaneously apply a vacuum and spin the rotor.

  • The combination of reduced pressure and centrifugal force will cause the solvent to evaporate from the surface of the liquid without boiling or bumping.[19][20]

  • The duration of the cycle will depend on the solvent, sample volume, and instrument settings. Consult the manufacturer's guidelines for typical run times.

• Drying Completion and Sample Recovery:

  • Once the cycle is complete, vent the chamber with an inert gas like nitrogen if the option is available.

  • Promptly remove the samples to prevent them from absorbing atmospheric moisture.

  • The dried lipid will be concentrated at the bottom of the vials or wells.

• Storage:

  • Seal the vials or plate and store at -20°C or below.

Visualization of Workflows

Nitrogen Blowdown Workflow

Caption: Workflow for Nitrogen Blowdown Evaporation.

Centrifugal Vacuum Concentration Workflow

Caption: Workflow for Centrifugal Vacuum Concentration.

Conclusion and Best Practices

The integrity of your experimental results begins with meticulous sample preparation. For aliquots of the sensitive lipid mediator (+/-)14(15)-EpETrE methyl ester, the choice of solvent evaporation technique is a critical decision.

• For single or low-number samples requiring the utmost care , nitrogen blowdown evaporation is the superior choice due to its gentle nature and the fine control it offers.

• For higher throughput applications , centrifugal vacuum concentration provides an efficient and reliable method for processing multiple samples simultaneously while minimizing the risk of sample loss and degradation.

• Rotary evaporation should generally be reserved for the initial concentration of much larger sample volumes, followed by a final drying step using one of the gentler methods described above.

Regardless of the method chosen, always handle the dried lipid promptly, under an inert atmosphere whenever possible, and store it at appropriate low temperatures to ensure its stability and the reliability of your downstream applications.

References

• How to Dry Lipid Extracts: A Comprehensive Guide to Sample Preparation Methods. [Link]

• Erickson, M. D., Giguere, P., & Whitaker, D. (1981). Comparison of Common Solvent Evaporation Techniques in Organic Analysis. Journal of Liquid Chromatography, 4(5), 841-856. [Link]

• Comparison of Common Solvent Evaporation Techniques in Organic Analysis. [Link]

• Low- vs. High-Boiling Solvents: Best Evaporation Methods - BioChromato. [Link]

• Solvent Evaporation | Three Methods - Asynt. [Link]

• A Comparative Guide to Lab Evaporators - ALT - American Laboratory Trading. [Link]

• Safety Data Sheet. [Link]

• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of lipid research, 51(3), 635–640. [Link]

• What is centrifugal vacuum concentrator? How does it work? - Rocker. [Link]

• Basics: Removing lipids and detergents from peptide samples - The University of Manchester. [Link]

• Ultravap nitrogen blowdown evaporators from Kbiosystems. [Link]

• All about Centrifugal Vacuum Concentrator - iGene Labserve. [Link]

• Procedures for Rotary Evaporation - Across International. [Link]

• What are effective alternatives to rotary evaporation? - ResearchGate. [Link]

• What is Nitrogen Blowdown Evaporation? - Organomation. [Link]

• Developing a Vacuum Concentration Protocol - Labconco. [Link]

• Application And Value Of Vacuum Centrifugal Concentrator - LABOAO. [Link]

• SAFETY DATA SHEET - SysKem Chemie GmbH. [Link]

• Grumezescu, A. M. (Ed.). (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Nanomaterials, 11(6), 1593. [Link]

• Nitrogen Blowdown Evaporator Purchasing Guide. [Link]

• What is Nitrogen Blowdown Evaporation | Organomation - YouTube. [Link]

• Determining the best nitrogen blowdown evaporator for your lab. [Link]

• Guide to sample cleanup and storage – Metabolomics Core Facility. [Link]

• Pospíšil, L., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2795. [Link]

• Epoxy fatty acid methyl ester - CN1966497A - Google P

• Solvent Evaporation - Norlab. [Link]

• Optimization of Solvent Extraction and Direct Transmethylation Methods for the Analysis of Egg Yolk Lipids - Taylor & Francis. [Link]

• Plant Extraction Using Rotary Evaporator: A Comprehensive Guide - zzkd instruments. [Link]

• Direct preparation of fatty acid methyl esters and determination of in vitro antioxidant potential of lipid from fresh Sebal. [Link]

• What is the best solvent to dilute FAME (Fatty acid methyl ester)? - ResearchGate. [Link]

• Budge, S. M., & Iverson, S. J. (2003). One-step lipid extraction and fatty acid methyl esters preparation from fresh plant tissues. Lipids, 38(4), 473-477. [Link]

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• 4. organomation.com [organomation.com]
• 5. tandfonline.com [tandfonline.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. mdpi.com [mdpi.com]
• 9. CN1966497A - Epoxy fatty acid methyl ester - Google Patents [patents.google.com]
• 10. blog.organomation.com [blog.organomation.com]
• 11. americanlaboratorytrading.com [americanlaboratorytrading.com]
• 12. lcms.cz [lcms.cz]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. All about Centrifugal Vacuum Concentrator - iGene Labserve [igenels.com]
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• 19. rocker.com.tw [rocker.com.tw]
• 20. labconco.com [labconco.com]

Incorporating (+/-)14(15)-Epetre methyl ester into lipid nanoparticles

Application Note: Formulation & Encapsulation of (+/-)14(15)-EpETrE Methyl Ester into Lipid Nanoparticles (LNPs)

Executive Summary & Molecule Profile

This guide details the protocol for incorporating (+/-)14(15)-EpETrE methyl ester (14(15)-Epoxyeicosatrienoic acid methyl ester) into lipid nanoparticles.[1][2][3] While "Epetre" is a common colloquialism or typo in older literature, the chemically accurate nomenclature is 14(15)-EpETrE (or 14,15-EET).[1][2][3]

Molecule Profile:

• Cargo: (+/-)14(15)-EpETrE methyl ester.[1][2][3][4][5]

• Nature: Hydrophobic prodrug (LogP ~5.6).[1][2][3]

• Mechanism: The methyl ester functionality increases lipophilicity and membrane permeability compared to the free acid. Once intracellular, it is hydrolyzed by cytosolic esterases into the bioactive 14(15)-EET, a potent vasodilator and anti-inflammatory mediator.[3]

• Formulation Challenge: Unlike nucleic acids which rely on electrostatic loading, this cargo requires passive hydrophobic entrapment .

• Critical Stability Warning: The epoxide ring is acid-labile .[1][2][3] Standard LNP protocols utilizing pH 4.0 buffers (typically used for RNA ionization) must be avoided to prevent degradation into the inactive dihydroxy derivative (14,15-DHET).[1][2][3]

Pre-Formulation Strategy

Lipid Selection

To maximize the retention of a small hydrophobic molecule, the lipid shell must prevent rapid leakage (burst release). We utilize a "Dense Bilayer" approach by increasing the Cholesterol and Helper Lipid content relative to standard mRNA formulations.

Component	Role	Recommended Lipid	Molar Ratio (%)
Ionizable/Cationic Lipid	Endosomal escape (proton sponge effect)	DLin-MC3-DMA or ALC-0315	40%
Helper Lipid	Bilayer stability & drug retention	DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	15%
Cholesterol	Membrane rigidity/packing	Cholesterol (Animal-free)	43.5%
PEG-Lipid	Steric stabilization (prevents aggregation)	PEG-2000-DMG	1.5%

Note: The cargo (14(15)-EpETrE-ME) is added "on top" of this ratio or calculated as a Drug:Lipid weight ratio (typically 1:10 to 1:20).[1][2][3]

Solvent System

• Organic Phase: Ethanol (Absolute, anhydrous).[1][3] Both the lipids and the 14(15)-EpETrE methyl ester are soluble here.[1][2][3][6]

• Aqueous Phase: PBS, pH 7.4 .

  • Scientific Rationale: Unlike RNA LNPs, we do not need to protonate the ionizable lipid for loading. Using a neutral pH protects the sensitive epoxide ring from acid-catalyzed hydrolysis [1].[1][2][3]

Detailed Protocol: Microfluidic Assembly

This protocol uses a staggered herringbone micromixer (e.g., NanoAssemblr, Nucleus, or similar) for reproducible limit-size LNP formation.

Step 1: Preparation of Stock Solutions

• Lipid Mix: Dissolve DLin-MC3-DMA, DSPC, Cholesterol, and PEG-2000-DMG in ethanol at the molar ratios defined above (40:15:43.5:1.5).

  • Target Total Lipid Concentration: 10 mg/mL in Ethanol.[3]

• Cargo Mix: Dissolve (+/-)14(15)-EpETrE methyl ester in Ethanol.

  • Target Concentration: 1 mg/mL.[3]

• Combined Organic Phase: Mix the Lipid Mix and Cargo Mix.

  • Target Drug:Lipid Ratio: 1:10 (wt/wt).[1][2][3]

  • Example: Mix 1 mL of Lipid Mix (10mg) with 1 mL of Cargo Mix (1mg). Note: Adjust volumes to maintain high ethanol concentration (>90%).

Step 2: Microfluidic Mixing

• Aqueous Phase: 1x PBS (pH 7.4), 0.22 µm filtered.

• Flow Rate Ratio (FRR): 3:1 (Aqueous:Organic).[1][2][3]

  • Reasoning: A 3:1 ratio precipitates the lipids rapidly, trapping the hydrophobic drug in the core before it can diffuse out.

• Total Flow Rate (TFR): 12 mL/min (Scale dependent; ensure laminar flow regime).

Step 3: Downstream Processing (Buffer Exchange)

• Dialysis: Immediately transfer the LNP suspension to a Slide-A-Lyzer dialysis cassette (20k MWCO).

• Buffer: Dialyze against 100 volumes of 1x PBS (pH 7.4) at 4°C for 4 hours.

• TFF (Alternative for Scale-up): Tangential Flow Filtration using 100 kDa hollow fibers to concentrate and remove ethanol.[1][2][3]

Step 4: Sterile Filtration

• Pass the final formulation through a 0.22 µm PES syringe filter.

• Storage: 4°C (Do not freeze unless cryoprotectant like sucrose is added).[1][2][3]

Visualization of Workflows

Figure 1: Microfluidic Co-Solubilization Workflow

This diagram illustrates the "Passive Loading" strategy where the drug is premixed with lipids.

Caption: Co-solubilization of 14(15)-EpETrE methyl ester with lipids ensures entrapment during solvent exchange.[1][2][3]

Figure 2: Mechanism of Action

How the LNP delivers the prodrug to the cytosol for activation.

Caption: Intracellular processing of the methyl ester prodrug into the bioactive free acid form.[1][2][3]

Quality Control & Characterization

Physicochemical Analysis

Parameter	Method	Acceptance Criteria	Notes
Particle Size	Dynamic Light Scattering (DLS)	60 – 100 nm	Larger sizes (>150nm) suggest aggregation.[1][2][3]
Polydispersity (PDI)	DLS	< 0.20	Indicates a monodisperse population.[1][2][3]
Zeta Potential	ELS	-5 to +5 mV	Near neutral in PBS (PEG shielding).[1][2][3]

Encapsulation Efficiency (EE%) Protocol

Measuring EE% for small molecules is challenging due to equilibrium dynamics.[1][2][3]

• Separation: Use Amicon Ultra-4 Centrifugal Filters (100kDa MWCO).

  • Filtrate (Flow-through): Contains free (unencapsulated) drug.[1][2][3]

  • Retentate: Contains LNP-encapsulated drug.[1][3]

• Lysis: Mix Retentate 1:10 with Methanol or 1% Triton X-100 to disrupt LNPs.[3]

• Quantification: RP-HPLC or LC-MS/MS.

  • Column: C18 Reverse Phase.[3]

  • Mobile Phase: Acetonitrile:Water (with 0.1% Formic Acid).[1][2][3]

  • Detection: Absorbance (205-210 nm) or Mass Spec (MRM mode).[1][2][3]

• Calculation:

  [1][2][3]

Troubleshooting & Optimization

• Issue: Low Encapsulation Efficiency (<40%)

  • Cause: The drug is too soluble in the ethanol/water mix during formation.

  • Solution: Increase the Flow Rate Ratio (FRR) to 5:1 (Aqueous:Organic) to force faster precipitation. Alternatively, increase the Cholesterol content to 50% to create a tighter lipid packing.

• Issue: Epoxide Degradation

  • Cause: Exposure to acidic pH.[3]

  • Solution: Verify the pH of all buffers. Ensure the "Ionizable Lipid" used does not have an extremely low pKa that creates an acidic microenvironment.

• Issue: Particle Instability (Aggregation)

  • Cause: Insufficient PEG-lipid.[1][2][3]

  • Solution: Increase PEG-2000-DMG to 2.0% or 2.5%.

References

• Kulkarni, J. A., et al. (2018). "On the Formation and Morphology of Lipid Nanoparticles Containing Ionizable Cationic Lipids and siRNA". ACS Nano.[3] Retrieved from [Link][1][2][3]

• Progen. (2023). LNP Small Molecule Delivery Kit Protocol. Retrieved from [Link]

• Spector, A. A., & Norris, A. W. (2007). "Action of epoxyeicosatrienoic acids on cellular function". American Journal of Physiology-Cell Physiology. Retrieved from [Link][1][2][3]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. (+/-)14(15)-Epetre methyl ester | C21H34O3 | CID 11002157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. SmallMolecules.com | (+/-)14(15)-EPETRE METHYL ESTER (Please inquire) from bocsci | SmallMolecules.com [smallmolecules.com]
• 6. (±)14(15)-EpEDE methyl ester - Labchem Catalog [labchem.com.my]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Precipitation of (+/-)14(15)-EpETrE Methyl Ester in Aqueous Media

Welcome to the technical support center for handling eicosanoids. This guide is designed for researchers, scientists, and drug development professionals who are working with (+/-)14(15)-epoxyeicosatrienoic acid (EpETrE) methyl ester and encountering challenges with its solubility in aqueous experimental systems. As a hydrophobic lipid molecule, ensuring its bioavailability and preventing precipitation is critical for obtaining reliable and reproducible results. This document provides in-depth troubleshooting strategies, detailed protocols, and the scientific rationale behind them.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental reasons behind the solubility challenges associated with (+/-)14(15)-EpETrE methyl ester.

Q1: Why is my (+/-)14(15)-EpETrE methyl ester precipitating when I add it to my buffer or cell culture media?

A: The primary reason for precipitation is the molecule's chemical nature. (+/-)14(15)-EpETrE methyl ester is a lipid and is thus highly hydrophobic, or "water-fearing". While it is readily soluble in organic solvents like ethanol, DMSO, and DMF (typically ≥50 mg/mL), its solubility in aqueous solutions like phosphate-buffered saline (PBS) is very low, approximately 1 mg/mL.[1][2] When you introduce a concentrated stock solution (e.g., in ethanol) into an aqueous medium, you are performing a solvent switch. If the final concentration of the EpETrE methyl ester exceeds its solubility limit in the final aqueous/organic mixture, the molecules will aggregate and precipitate out of the solution.

Q2: My stock solution is in ethanol. Is this the best choice? What is the maximum recommended final concentration of ethanol in my experiment?

A: Ethanol is an excellent choice for a primary stock solution due to its high solvating capacity for this lipid and its miscibility with water.[1] However, the final concentration of the organic solvent in your aqueous medium is a critical parameter. High concentrations of solvents like ethanol or DMSO can be toxic to cells or cause unintended biological effects.[3] It is a standard practice to keep the final solvent concentration below 0.5%, and ideally below 0.1%, in most cell-based assays. This low permissible solvent concentration is often the limiting factor that leads to precipitation.

Table 1: Solubility of (+/-)14(15)-EpETrE Methyl Ester & Recommended Co-Solvent Limits

Solvent	Reported Solubility	Recommended Max. Final Concentration in Aqueous Media	Rationale
Ethanol	≥ 50 mg/mL[1]	< 0.5% (v/v)	Minimizes cellular toxicity and off-target effects.
DMSO	≥ 50 mg/mL[1]	< 0.5% (v/v)	Minimizes cellular toxicity and off-target effects.
DMF	≥ 50 mg/mL[1]	< 0.1% (v/v)	Generally more toxic than Ethanol or DMSO.

| PBS (pH 7.2) | ~ 1 mg/mL[1][2] | N/A | Demonstrates the inherent low aqueous solubility. |

Q3: Is the methyl ester more or less soluble than the free acid, 14(15)-EET?

A: The methyl ester form is actually more hydrophobic (lipophilic) than its corresponding free acid.[4] The esterification masks the polar carboxylic acid group, reducing the molecule's ability to interact with water. While this makes it more stable for long-term storage, it can exacerbate solubility challenges in aqueous buffers compared to the free acid.[1] Furthermore, the free acid's solubility is pH-dependent due to the ionizable carboxyl group (pKa ~4.4), whereas the methyl ester is less influenced by pH in the physiological range.[5]

Q4: How stable is the epoxide ring of the molecule in my aqueous buffer?

A: The epoxide ring is susceptible to hydrolysis (ring-opening) under acidic conditions, which would convert it to the corresponding diol (14,15-dihydroxyeicosatrienoic acid or DHET).[5] Most biological experiments are conducted in buffers with a pH between 7.0 and 7.4. In this neutral to slightly basic range, the epoxide ring is reasonably stable for the duration of typical experiments. However, you should avoid preparing or storing aqueous working solutions in acidic buffers (pH < 6.5) for extended periods.

Section 2: Troubleshooting Guide - A Step-by-Step Approach

If you observe precipitation (e.g., cloudiness, film, or visible particles), follow this logical progression to identify and solve the issue.

Caption: Troubleshooting workflow for addressing precipitation.

Section 3: Advanced Solubilization Protocols

When simple dilution is insufficient, using a carrier molecule is the most effective strategy. These molecules create a more favorable environment for the hydrophobic EpETrE methyl ester within the bulk aqueous phase.

Protocol 1: BSA-Assisted Solubilization

Mechanism: Bovine Serum Albumin (BSA) is a protein with multiple hydrophobic pockets that can bind lipids and other non-polar molecules, effectively acting as a transport vehicle in solution.[3] Using a lipid-free or low-lipid BSA is crucial to ensure binding capacity is available.

Caption: Step-by-step workflow for BSA-assisted solubilization.

Detailed Steps:

• Prepare BSA Solution: Dissolve high-purity, fatty-acid-free BSA in your desired experimental buffer (e.g., PBS, DMEM) to a concentration of 10% (100 mg/mL). Gently mix to avoid frothing. This will be your BSA stock.

• Aliquot Lipid Stock: In a sterile glass or polypropylene tube, add the volume of your (+/-)14(15)-EpETrE methyl ester organic stock solution needed to achieve your final desired concentration.

• Evaporate Solvent: Gently evaporate the organic solvent under a stream of inert gas (e.g., nitrogen). This should leave a thin, uniform film of the lipid on the bottom of the tube. This step is critical to remove the organic solvent that could interfere with the experiment.

• Add BSA Solution: Add a small volume of your prepared BSA solution directly onto the lipid film. The molar ratio of BSA to lipid is important; a ratio of 1:1 to 1:5 (BSA:lipid) is a good starting point.

• Complexation: Vortex the tube vigorously for several minutes. The solution may appear slightly cloudy initially.

• Incubate: Incubate the mixture at 37°C for 30-60 minutes to allow for complete complexation. The solution should become clear.

• Final Dilution: This BSA-lipid concentrate can now be diluted to the final working concentration in your experimental media.

Protocol 2: Cyclodextrin-Assisted Solubilization

Mechanism: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior and a hydrophilic exterior. They act as "molecular buckets," encapsulating the hydrophobic lipid tail of the EpETrE methyl ester, thereby presenting a water-soluble complex to the aqueous environment.[3] Methyl-β-cyclodextrin (MβCD) is commonly used for this purpose.[6][7]

Caption: Diagram of cyclodextrin encapsulating a lipid molecule.

Detailed Steps:

• Prepare Cyclodextrin Solution: Prepare a stock solution of MβCD (e.g., 100 mM) in your experimental buffer.

• Aliquot and Evaporate Lipid: As in the BSA protocol, aliquot the required amount of (+/-)14(15)-EpETrE methyl ester stock into a tube and evaporate the solvent under nitrogen to create a thin film.

• Add Cyclodextrin Solution: Add the MβCD solution to the lipid film. A 5- to 10-fold molar excess of MβCD to the lipid is a common starting point.

• Complexation: Vortex vigorously for 5-10 minutes.

• Incubation/Sonication: Incubate at 37°C for 1 hour with periodic vortexing. Alternatively, brief sonication in a bath sonicator can accelerate the complexation.

• Final Dilution: The resulting clear solution contains the water-soluble lipid-cyclodextrin complex, which can be added to your final experimental system.

Table 2: Comparison of Advanced Solubilization Methods

Method	Pros	Cons	Best For...
BSA-Assisted	- Biologically relevant carrier.[3]- High binding capacity.	- Can introduce a protein to the system which may have its own effects.- Requires high-purity, fatty-acid-free BSA.	Cell culture experiments where protein presence is acceptable or mimics in vivo conditions.

| Cyclodextrin-Assisted | - Chemically inert and well-defined.- Highly effective at increasing solubility.[3][6] | - Can extract lipids from cell membranes at high concentrations.- Molar excess is required. | In vitro assays, biochemical experiments, and cell-based studies where potential membrane effects are controlled for. |

Section 4: References

• Cytiva. (2020, March 31). Lipids in cell culture media. [Link]

• Christian, A. E., et al. (2012). Using cyclodextrin-induced lipid substitution to study membrane lipid and ordered membrane domain (raft) function in cells. PMC. [Link]

• ResearchGate. (2018, September 16). Stability of epoxy fatty acids under acidic conditions?[Link]

• López, C. A., et al. (2013). Effect of Cyclodextrin and Membrane Lipid Structure upon Cyclodextrin–Lipid Interaction. Langmuir - ACS Publications. [Link]

Sources

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• 2. caymanchem.com [caymanchem.com]
• 3. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Using cyclodextrin-induced lipid substitution to study membrane lipid and ordered membrane domain (raft) function in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability and Handling of (+/-)14(15)-EpETrE Methyl Ester

Welcome to the technical support center for (+/-)14(15)-EpETrE methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the effective use of this compound in your experiments. Here, we address common questions and concerns regarding the stability, storage, and handling of (+/-)14(15)-EpETrE methyl ester, ensuring the integrity of your research outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (+/-)14(15)-EpETrE methyl ester?

A1: As a polyunsaturated fatty acid (PUFA) derivative, (+/-)14(15)-EpETrE methyl ester is susceptible to two primary degradation pathways:

• Hydrolysis: The epoxide ring is vulnerable to opening, which can be catalyzed by acid or, more relevantly in biological experiments, by enzymes. The primary enzymatic degradation is mediated by soluble epoxide hydrolase (sEH), which converts the epoxide to the less biologically active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][2][3] This enzymatic hydrolysis is a rapid process in many cell types and tissues.[3] Chemical hydrolysis can also occur, particularly if the compound is exposed to acidic or basic aqueous environments for extended periods.[4]

• Oxidation: The double bonds within the eicosanoid chain are prone to oxidation, especially when exposed to air (oxygen), light, and elevated temperatures.[5] This can lead to the formation of various byproducts, including aldehydes, ketones, and shorter-chain fatty acids, which can interfere with your experiments and reduce the effective concentration of the active compound.[5]

Q2: How does storage temperature affect the stability of (+/-)14(15)-EpETrE methyl ester? Is room temperature storage acceptable?

A2: Storage temperature is the most critical factor in maintaining the long-term stability of (+/-)14(15)-EpETrE methyl ester.

• -80°C Storage (Recommended): For long-term storage, it is imperative to store the compound at -80°C. At this temperature, both chemical and enzymatic degradation processes are significantly slowed, preserving the integrity of the compound for extended periods. When stored properly in an appropriate solvent at low temperatures, similar lipid molecules can be stable for years.[6]

• -20°C Storage: For short-term storage, -20°C is acceptable. However, for periods longer than a few weeks, -80°C is the preferred temperature to minimize any potential degradation.

• Room Temperature Storage (Not Recommended): Storing (+/-)14(15)-EpETrE methyl ester at room temperature is strongly discouraged. At ambient temperatures, the rates of both hydrolysis and oxidation increase dramatically. Exposure to room temperature for even short periods can lead to significant degradation, compromising the quality of your material and the reproducibility of your experiments.

Q3: My (+/-)14(15)-EpETrE methyl ester solution appears cloudy or has precipitated after dilution in my cell culture media. What should I do?

A3: This is a common issue encountered when working with hydrophobic compounds like fatty acid methyl esters in aqueous-based cell culture media. Here are several troubleshooting steps:

• Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO or ethanol) in your cell culture medium is as low as possible, ideally below 0.1%, to avoid solvent-induced cytotoxicity.[7]

• Use of a Carrier Protein: For many fatty acids, pre-complexing with fatty acid-free bovine serum albumin (BSA) can significantly improve solubility in aqueous solutions.[7]

• Serial Dilution: Instead of adding a small volume of highly concentrated stock solution directly to a large volume of media, perform serial dilutions. This gradual decrease in solvent concentration can help maintain solubility.

• Warming the Media: Gently warming the cell culture media to 37°C before adding the compound can sometimes aid in dissolution. However, avoid prolonged heating, as this can accelerate degradation.

• Sonication: Brief sonication of the diluted solution can help to break up aggregates and improve dissolution. Use a water bath sonicator to avoid overheating.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent or no biological effect observed in experiments.	1. Degradation of the compound due to improper storage or handling. 2. Precipitation of the compound in the experimental medium. 3. Enzymatic inactivation by cellular epoxide hydrolases.	1. Always store the stock solution at -80°C in small, single-use aliquots. Minimize freeze-thaw cycles. Prepare fresh dilutions for each experiment. 2. Visually inspect the final solution for any cloudiness or precipitate. If observed, refer to the solubility troubleshooting steps in Q3. 3. If working with cells known to have high sEH activity, consider co-treatment with an sEH inhibitor to increase the local concentration and duration of action of the EpETrE methyl ester.[3]
Difficulty dissolving the neat compound to make a stock solution.	The compound is a lipid and may be waxy or oily at room temperature.	Use an appropriate organic solvent such as ethanol, DMSO, or dimethylformamide.[6] Gentle warming to 37°C and vortexing or brief sonication can facilitate dissolution.
Stock solution appears discolored over time.	This may be an indication of oxidation or other chemical degradation.	Discard the stock solution and prepare a fresh one from a new aliquot stored at -80°C. To prevent this, ensure the stock solution is stored under an inert gas (argon or nitrogen) if possible, and in a tightly sealed vial to minimize exposure to air.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (+/-)14(15)-EpETrE methyl ester.

Materials:

• (+/-)14(15)-EpETrE methyl ester (neat)

• Anhydrous dimethyl sulfoxide (DMSO) or ethanol (≥99.5%)

• Sterile, amber glass vial with a PTFE-lined screw cap

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

Procedure:

• Allow the vial containing the neat (+/-)14(15)-EpETrE methyl ester to equilibrate to room temperature before opening to prevent condensation of moisture.

• Accurately weigh a small amount of the compound using an analytical balance.

• Calculate the volume of solvent required to achieve the desired stock concentration (e.g., 10 mM). The molecular weight of (+/-)14(15)-EpETrE methyl ester is approximately 334.5 g/mol .

• Add the calculated volume of anhydrous DMSO or ethanol to the vial containing the compound.

• Tightly cap the vial and vortex thoroughly until the compound is completely dissolved. Gentle warming to 37°C for a few minutes may be necessary.

• Once dissolved, aliquot the stock solution into smaller, single-use volumes in amber glass vials. This is crucial to avoid repeated freeze-thaw cycles and contamination.

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Dilution of Stock Solution for Cell Culture Experiments

This protocol outlines the dilution of the stock solution into cell culture medium.

Materials:

• 10 mM stock solution of (+/-)14(15)-EpETrE methyl ester in DMSO or ethanol

• Pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes or conical tubes

Procedure:

• Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

• Serial Dilution (Recommended):

  • Prepare an intermediate dilution by adding a small volume of the stock solution to a larger volume of pre-warmed medium. For example, to prepare a 100 µM working solution, add 10 µL of the 10 mM stock to 990 µL of medium.

  • Gently mix the intermediate dilution by pipetting or gentle vortexing.

• Add the required volume of the intermediate dilution to your final culture volume to achieve the desired final concentration. For example, to achieve a final concentration of 1 µM in 10 mL of media, add 100 µL of the 100 µM intermediate solution.

• Gently swirl the culture vessel to ensure even distribution of the compound.

• Visually inspect the medium under a microscope to ensure no precipitation has occurred.

Data Presentation

Table 1: Recommended Storage Conditions and Expected Stability of (+/-)14(15)-EpETrE Methyl Ester

Storage Temperature	Solvent	Duration	Expected Stability	Primary Degradation Risks
Room Temperature	Any	Hours to Days	Poor	Rapid Oxidation and Hydrolysis
4°C	Organic Solvent	Days to Weeks	Fair (Short-term only)	Moderate Oxidation and Hydrolysis
-20°C	Organic Solvent	Weeks to Months	Good	Slow Oxidation and Hydrolysis
-80°C	Organic Solvent	Months to Years	Excellent	Minimal Degradation

Note: The stability information is based on general principles for polyunsaturated fatty acid derivatives and available data for similar compounds. For critical applications, periodic analytical verification of compound integrity is recommended.

Visualizations

Diagram 1: Chemical Degradation Pathways of (+/-)14(15)-EpETrE Methyl Ester

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
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• 4. repositori.udl.cat [repositori.udl.cat]
• 5. poxyeicosatrienoic acids | Cyberlipid [cyberlipid.gerli.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Challenges for (+/-)14(15)-EpETrE Methyl Ester in PBS

Welcome to the technical support guide for (+/-)14(15)-epoxyeicosatrienoic acid (EpETrE) methyl ester. As Senior Application Scientists, we understand that effectively preparing solutions of lipid mediators is the critical first step for successful and reproducible experiments. This guide provides in-depth answers and troubleshooting protocols to address the common solubility challenges encountered when preparing aqueous solutions of this hydrophobic compound.

Section 1: Foundational Knowledge - Understanding the Challenge

Q1: What is (+/-)14(15)-EpETrE methyl ester and why is its solubility in Phosphate-Buffered Saline (PBS) a concern?

(+/-)14(15)-EpETrE methyl ester is a lipid mediator and a more stable, esterified version of its corresponding free acid, 14(15)-EET.[1] 14(15)-EET is a cytochrome P450-derived metabolite of arachidonic acid with significant biological activities, including potent vasodilatory and anti-inflammatory properties.[2][3][4]

The core challenge lies in its chemical nature. The molecule is highly hydrophobic (non-polar), as indicated by its high calculated LogP value of approximately 5.6.[5] In contrast, Phosphate-Buffered Saline (PBS) is a polar, aqueous solution. According to the principle of "like dissolves like," directly adding the powdered, non-polar lipid to aqueous PBS will result in poor dissolution, leading to the formation of a suspension or immediate precipitation. For any in vitro or cell-based assay, achieving a true, homogenous solution is paramount to ensure accurate dosing and reliable results.

Q2: What are the established solubility limits for (+/-)14(15)-EpETrE methyl ester?

Understanding the solubility limits in different solvents is the key to developing a successful preparation strategy. The compound is highly soluble in organic solvents but has very limited solubility in aqueous buffers.

Solvent	Maximum Solubility
Ethanol	50 mg/mL[1]
DMSO	50 mg/mL[1]
DMF	50 mg/mL[1]
PBS (pH 7.2)	~1 mg/mL [1]
Data sourced from Cayman Chemical Technical Data Sheet.[1]

The reported solubility in PBS of ~1 mg/mL (approximately 3 mM) represents a best-case scenario and can be very difficult to achieve without a proper solubilization technique. It should be treated as a theoretical maximum, not a routine working concentration prepared by direct dissolution.

Section 2: The Standard Protocol - A Step-by-Step Guide to Solubilization

Q3: What is the recommended standard procedure for preparing a working solution in PBS?

The most reliable method is the co-solvent approach . This involves first dissolving the compound in a water-miscible organic solvent to create a concentrated stock solution, which is then serially diluted into your aqueous buffer. This procedure minimizes the risk of precipitation.[6][7]

• Prepare the Organic Stock Solution:

  • Accurately weigh the (+/-)14(15)-EpETrE methyl ester powder.

  • Dissolve it in 100% ethanol or DMSO to a high concentration (e.g., 10-50 mg/mL). Use a glass vial or syringe, as the compound may interact with certain plastics.

  • Ensure complete dissolution by vortexing. The solution should be perfectly clear. This is your Master Stock . Store this at -20°C or -80°C for long-term stability.[1]

• Perform Serial Dilutions:

  • Crucial Step: Never dilute the master stock directly into the final PBS solution in one step, especially for high final concentrations.

  • Add the PBS or experimental buffer to the tube first.

  • While vortexing the buffer, add the required small volume of the organic stock solution drop-by-drop. This rapid mixing is essential to prevent the lipid from "crashing out" of the solution.

  • For example, to make a 10 µM solution from a 10 mM stock, you would add 1 µL of stock to 999 µL of PBS.

• Final Inspection and Use:

  • After dilution, vortex thoroughly. The final working solution should be clear and free of any visible precipitate or cloudiness.

  • Always prepare the final aqueous working solution fresh for each experiment, as the compound may precipitate out of the dilute aqueous solution over time.[6]

Caption: Workflow for the co-solvent dilution method.

Section 3: Troubleshooting Guide

Q4: I followed the standard protocol, but my final PBS solution is cloudy or has a precipitate. What should I do?

Cloudiness or precipitation indicates that the solubility limit has been exceeded under your specific conditions. Here are several steps to resolve this issue, starting with the simplest.

• 1. Lower the Final Concentration: The most common reason for precipitation is attempting to make a solution that is too concentrated.[6] Dilute your intended working solution 2-fold or 5-fold and check for clarity. You may need to adjust your experimental design to use a lower concentration that remains fully solubilized.

• 2. Increase the Co-Solvent Percentage (with caution): If your assay can tolerate it, a slightly higher final concentration of the organic solvent can maintain solubility. For example, increasing the final DMSO or ethanol concentration from 0.1% to 0.5% might be sufficient.

  • Critical Caveat: Always run a vehicle control with the same final solvent concentration to ensure the solvent itself is not causing biological effects or toxicity in your assay.[8]

• 3. Use a Surfactant: For challenging situations or serum-free media, a biocompatible surfactant can create a stable microemulsion.[8][9]

  • Protocol: Prepare a stock solution of a sterile surfactant like Tween® 80 or Pluronic® F-68 in PBS (e.g., 1% w/v). When making your final working solution, use this surfactant-containing PBS as your diluent. A typical final surfactant concentration is 0.01% to 0.1%.

  • Validation: As with co-solvents, a surfactant-only vehicle control is essential to rule out any independent biological activity of the surfactant.[10]

• 4. Re-evaluate the Master Stock: An improperly prepared or degraded master stock can be a source of problems. Ensure your stock is fully dissolved and has not undergone excessive freeze-thaw cycles. If in doubt, prepare a fresh master stock from the powder.

Q5: My solution looks clear, but I'm getting inconsistent experimental results. Could solubility still be the issue?

Yes. Even a visually clear solution can contain issues at the microscopic level. The primary suspect in this scenario is the formation of micelles or sub-micellar aggregates .

Lipid-like molecules are amphiphilic and can self-assemble in water. Below a specific concentration, known as the Critical Micelle Concentration (CMC), the molecules exist primarily as individual monomers, which are generally considered the most biologically active and available form.[11] Above the CMC, they form aggregates called micelles, which can drastically reduce the effective concentration of the free monomer and lead to inconsistent results.[12]

• What to do: If you suspect micelle formation is affecting your results, the best strategy is to perform a dose-response curve across a wide range of concentrations. Inconsistent or non-linear effects at higher concentrations may suggest that aggregation is occurring. The most reliable data will typically be generated at concentrations well below the compound's CMC.

Caption: Monomer vs. Micelle formation relative to the CMC.

Section 4: Stability and Biological Activity

Q6: How stable is (+/-)14(15)-EpETrE methyl ester in solution, and is it the active molecule?

There are two aspects of stability to consider:

• Physical Stability: As discussed, dilute aqueous solutions are prone to precipitation over time. It is strongly recommended to prepare them fresh from an organic stock for each experiment.[6]

• Chemical Stability: The epoxide group in the molecule is susceptible to hydrolysis, which converts it to the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[2][13][14] This hydrolysis can be catalyzed by enzymes present in biological systems (soluble epoxide hydrolase, sEH) or can occur chemically, particularly under acidic conditions.[15] The methyl ester form is generally more stable for long-term storage than the free acid.[1]

Prodrug Activity: The methyl ester is often considered a prodrug.[16] While it may have some intrinsic activity, it is readily hydrolyzed by cellular esterases to the free acid, (+/-)14(15)-EET, which is typically the more biologically potent molecule that interacts with cellular targets.[1] When designing experiments, it is important to consider that the observed effects are likely mediated by the hydrolyzed free acid.

References

• Cytiva. (2020, March 31). Lipids in cell culture media. Retrieved from [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Retrieved from [Link]

• Al-Sawalha, A. R., & Spector, A. A. (2014). Inside epoxyeicosatrienoic acids and cardiovascular disease. Frontiers in Physiology, 5, 423. Retrieved from [Link]

• Wasan, K. M., & Loo, C. (2004). Determining the critical micelle concentration of a novel lipid-lowering agent, disodium ascorbyl phytostanyl phosphate (FM-VP4), using a fluorescence depolarization procedure. Drug Development and Industrial Pharmacy, 30(7), 747-752. Retrieved from [Link]

• García-Linares, S., et al. (2024). Critical micellar concentration determination of pure phospholipids and lipid-raft and their mixtures with cholesterol. Biophysical Chemistry, 294, 107001. Retrieved from [Link]

• Biology LibreTexts. (2025, January 17). 12.3: Working with Lipids. Retrieved from [Link]

• Elmarakby, A. A. (2012). Reno-protective Mechanisms of Epoxyeicosatrienoic Acids in Cardiovascular Disease. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 302(3), R321-R330. Retrieved from [Link]

• Banne, S., & Gangarapu, K. (2018). Possible role of Epoxyeicosatrienoic acid in prevention of oxidative stress mediated neuroinflammation in Parkinson disorders. Medical Hypotheses, 118, 80-84. Retrieved from [Link]

• Falck, J. R., et al. (2003). 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres. Journal of Medicinal Chemistry, 46(21), 4579-4590. Retrieved from [Link]

• GERLI. (n.d.). Epoxyeicosatrienoic acids. Cyberlipid. Retrieved from [Link]

• Reactome. (n.d.). 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Retrieved from [Link]

• Katinger, H., & Reiter, M. (1990). Lipid microemulsions for culture media. Google Patents.

• Falck, J. R., et al. (2014). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. ACS Medicinal Chemistry Letters, 5(10), 1121-1125. Retrieved from [Link]

• Liu, J., & Zhang, H. (2018). Micelles with ultralow critical micelle concentration. Nature Research. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Different Cell Culture Medium Surfactants on Cell Growth and Viability. Retrieved from [Link]

• Lee, S., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments, (127), 56022. Retrieved from [Link]

• Bleich, M., et al. (2000). Epoxyeicosatrienoic Acids Affect Electrolyte Transport in Renal Tubular Epithelial Cells: Dependence on Cyclooxygenase and Cell Polarity. Journal of Membrane Biology, 176(1), 69-80. Retrieved from [Link]

• Yasir, M., et al. (2019). Impact of Pluronic F-68 vs Tween 80 on Fabrication and Evaluation of Acyclovir SLNs for Skin Delivery. Current Drug Delivery, 16(5), 452-463. Retrieved from [Link]

• ResearchGate. (2013, October 26). How to dissolve hydrophobic drug. Retrieved from [Link]

• PubChem. (n.d.). (+/-)14(15)-Epetre methyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2012, November 1). What is the best way/solvent to resuspend extracted lipids?. Retrieved from [Link]

• Di Pede, G., et al. (2021). Tailored Polymer-Based Selective Extraction of Lipid Mediators from Biological Samples. Metabolites, 11(8), 539. Retrieved from [Link]

• Mesquita, F. S., et al. (2012). Lipidomics of oxidized polyunsaturated fatty acids. Free Radical Biology and Medicine, 53(4), 815-832. Retrieved from [Link]

• Thompson, D. A. (2014). New approaches exploring cytochrome P450 pathway-derived metabolites of polyunsaturated fatty acids as effectors and markers. UC Davis. Retrieved from [Link]

• Fisslthaler, B., et al. (2005). Epoxyeicosatrienoic Acids Are Released to Mediate Shear Stress–Dependent Hyperpolarization of Arteriolar Smooth Muscle. Hypertension, 45(2), 381-386. Retrieved from [Link]

• LI-COR Biosciences. (n.d.). Troubleshooting Quantitative Western Blots Hints and Tips. Retrieved from [Link]

• Taha, A. Y., et al. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduce Endoplasmic Reticulum Stress. ACS Pharmacology & Translational Science, 4(2), 796-805. Retrieved from [Link]

• Fast, D., et al. (2025). Application of Solvent Evaporation to Generate Supersaturated Lipid-Based Formulations: Investigation of Drug Load and Formulation Quality. Pharmaceutics, 17(6), 1148. Retrieved from [Link]

• Jackman, J. A., et al. (2019). Solvent-assisted preparation of supported lipid bilayers. Nature Protocols, 14(7), 2047-2066. Retrieved from [Link]

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• 2. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 3. Reno-protective mechanisms of epoxyeicosatrienoic acids in cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. poxyeicosatrienoic acids | Cyberlipid [cyberlipid.gerli.com]
• 5. (+/-)14(15)-Epetre methyl ester | C21H34O3 | CID 11002157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
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• 12. communities.springernature.com [communities.springernature.com]
• 13. Frontiers | Inside epoxyeicosatrienoic acids and cardiovascular disease [frontiersin.org]
• 14. Reactome | 14,15-EET is hydrolysed to 14,15-DHET by EPHX2 [reactome.org]
• 15. Epoxyeicosatrienoic Acids Affect Electrolyte Transport in Renal Tubular Epithelial Cells: Dependence on Cyclooxygenase and Cell Polarity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. escholarship.org [escholarship.org]

Reference Data & Comparative Studies

Technical Comparison Guide: LC-MS/MS Quantification Strategies for (±)14(15)-EpETrE Methyl Ester

[1][2]

Executive Summary

This guide provides a technical analysis of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies for the quantification of (±)14(15)-EpETrE methyl ester (also known as 14,15-EET methyl ester).[1][2]

Clarification on Nomenclature: The term "Epetre" is a phonetic synonym for EpETrE (Epoxyeicosatrienoic acid).[1][2] 14(15)-EpETrE is an arachidonic acid metabolite derived from cytochrome P450 (CYP) epoxygenases.[1][2] The methyl ester form is typically used as a stable storage analog or a membrane-permeable prodrug in pharmacological studies, as the free acid is rapidly metabolized by soluble epoxide hydrolase (sEH) into diols (DHETs).[1][2]

This guide addresses two distinct analytical needs:

• Direct Quantification: Measuring the intact methyl ester (e.g., drug formulation stability, prodrug pharmacokinetics).[1][2]

• Bio-analytical Quantification: Measuring the active free acid metabolite after hydrolysis (e.g., endogenous signaling profiling).[1][2]

Part 1: Analyte Profile & Biological Context[1][2]

14(15)-EpETrE is a potent vasodilator and anti-inflammatory lipid mediator.[1][2] Understanding its metabolic fate is critical for selecting the correct quantification strategy.[1][2]

Metabolic Pathway & Degradation

The following diagram illustrates the generation of 14(15)-EpETrE and its rapid degradation, highlighting why the methyl ester is used for stability.[1][2]

Figure 1: Metabolic pathway of Arachidonic Acid to 14(15)-EpETrE.[1][2] The Methyl Ester (black node) acts as a stable precursor that resists spontaneous degradation but can be hydrolyzed enzymatically.[1][2]

Part 2: Method Comparison

The choice of method depends on whether you are analyzing the formulation (intact ester) or the biological effect (free acid).[1][2]

Comparative Analysis Table

Feature	Method A: Intact Ester Analysis (Direct)	Method B: Hydrolysis-Based Analysis (Indirect)
Target Analyte	14(15)-EpETrE Methyl Ester (Intact)	Total 14(15)-EpETrE (Free Acid)
Primary Application	Drug stability, formulation QC, PK of prodrugs.[1][2]	Endogenous profiling, plasma/tissue levels.[1][2]
Ionization Mode	Positive ESI (+) or APCI	Negative ESI (-)
Precursor Ion	(m/z 352.[1][2]5) or (m/z 357.[1][2]5)	(m/z 319.2)
Sensitivity	Moderate (Esters ionize poorly in ESI).[1][2]	High (Carboxylic acids ionize well in ESI-).[1][2]
Sample Prep	LLE with Hexane/Ethyl Acetate (Neutral pH).[1][2]	Alkaline Hydrolysis (Saponification) + SPE.[1][2]
Key Limitation	Adduct formation can be unstable; requires ammonium acetate.[1][2]	Cannot distinguish between original ester and free acid.[1][2]

Part 3: Technical Deep Dive & Validated Protocols

Protocol A: Direct Quantification of Intact Methyl Ester

Best for: Stability testing and Pharmacokinetic (PK) studies of the ester.[1][2]

Mechanism: Methyl esters lack an acidic proton for ESI- and a basic center for strong ESI+.[1][2] Therefore, we utilize Ammonium Adducts in ESI+ mode to generate a stable ion.[1][2]

1. Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: 100 µL of sample (plasma or formulation).

• Internal Standard: Spike with 10 µL of (±)14(15)-EpETrE-d11 Methyl Ester (deuterated standard).

• Extraction: Add 400 µL of ice-cold Ethyl Acetate/Hexane (1:1 v/v). Note: Avoid acidification to prevent hydrolysis.[1][2]

• Vortex/Centrifuge: Vortex 30s, Centrifuge 10 min at 4°C (3000 x g).

• Reconstitution: Evaporate supernatant under

  . Reconstitute in 100 µL Acetonitrile/Water (50:50) .

2. LC-MS/MS Conditions (Positive Mode)

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).[1][2]

• Mobile Phase A: Water + 2mM Ammonium Formate + 0.1% Formic Acid.[1][2]

• Mobile Phase B: Acetonitrile + 2mM Ammonium Formate.[1][2]

• Gradient: 40% B to 90% B over 8 minutes.

• Mass Spectrometry:

  • Source: ESI Positive.[1][2]

  • Target: Ammonium Adduct

    .

  • MRM Transitions:

    • Analyte (334.5 Da): 352.5

      321.3 (Loss of ) or 352.5 263.2 .[1][2]

    • Note: Sodium adducts (

      , 357.[1][2]5) are stable but fragment poorly.[1][2] Ammonium adducts are preferred for fragmentation.[1][2]

Protocol B: Chiral Separation (Enantiomer Specific)

Best for: Determining the ratio of 14(S),15(R) vs 14(R),15(S) isomers, which often have different biological potencies.[1][2]

Since the commercially available product is often racemic (±), separating enantiomers requires a chiral stationary phase.[1][2]

• Column: ChiralPak AD-H or Chiralcel OD-RH (Daicel), 4.6 x 150 mm, 5 µm.[1][2]

• Mobile Phase: Isocratic elution using Hexane/Ethanol (98:2) for Normal Phase or Acetonitrile/Water for Reverse Phase (column dependent).[1][2]

• Detection: MS/MS is preferred over UV (205 nm) for sensitivity.[1][2]

Protocol C: Hydrolysis-Based Quantification (Free Acid)

Best for: Measuring biological activity in tissue/plasma.[1][2]

This method converts all ester forms back to the free acid, which ionizes efficiently in negative mode.[1][2]

1. Analytical Workflow Diagram

Figure 2: Workflow for total 14(15)-EpETrE quantification via hydrolysis.

2. LC-MS/MS Conditions (Negative Mode)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1][2]

• Mobile Phase: Water/Acetonitrile with 0.02% Acetic Acid.[1][2] Note: Avoid Formic Acid in negative mode if possible, as it can suppress signal for some lipids; Acetic Acid is softer.[1][2]

• MRM Transitions (Free Acid):

  • Precursor: 319.2

    [1][2]

  • Product 1 (Quant): 175.1 (Carboxylate fragment).[1][2]

  • Product 2 (Qual): 149.1 .[1][2]

Part 4: Troubleshooting & Optimization

Matrix Effects & Recovery

Lipid mediators are notorious for binding to plastics and proteins.[1][2]

• Glassware: Use silanized glass vials to prevent adsorption of the epoxide.[1][2]

• Antioxidants: Add BHT (Butylated hydroxytoluene) or Triphenylphosphine (TPP) during extraction to prevent auto-oxidation of the arachidonic backbone.[1][2]

Stability of the Epoxide Ring

The 14,15-epoxide ring is sensitive to low pH.[1][2]

• Avoid Strong Acids: When acidifying for extraction, use weak acids (Acetic acid) rather than HCl.[1][2]

• Storage: Store samples at -80°C under Argon/Nitrogen.

Distinguishing from 14(15)-EpETE

Ensure you are not confusing 14(15)-EpETrE (from Arachidonic Acid, 20 carbons) with 14(15)-EpETE (from EPA, 20 carbons, 5 double bonds).[1][2]

• 14(15)-EpETrE (EET): MW 320.5 (Free Acid).[1][2]

• 14(15)-EpETE: MW 318.5 (Free Acid).[1][2]

• Check: Verify the precursor mass carefully.[1][2] The mass difference is only 2 Da.[1][2]

References

• Cayman Chemical. (±)14(15)-EET methyl ester Product Information. Cayman Chemical.[1][2] Link

• Lipid Maps. LIPID MAPS® Structure Database: 14(15)-EpETrE.[1][2][3] Lipid Maps Consortium.[1][2] Link[1][2]

• Wang, Y., et al. (2013). Comprehensive profiling of eicosanoids and other oxylipins in plasma by LC-MS/MS.[1][2] Analytical Chemistry.[1][2][4][5][6] Link[1][2]

• Morisseau, C., & Hammock, B. D. (2013). Impact of Soluble Epoxide Hydrolase Inhibition on the Proteome.[1][2] Annual Review of Pharmacology and Toxicology.[1][2] Link[1][2]

• BOC Sciences. (+/-)14(15)-EpETrE Methyl Ester Product Specifications. BOC Sciences.[1][2][]

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• 4. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 5. Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to the NMR Spectral Analysis of (+/-)-14(15)-Epoxyeicosatetraenoic Acid Methyl Ester

This guide provides an in-depth comparison of the nuclear magnetic resonance (NMR) spectral data for (+/-)-14(15)-epoxyeicosatetraenoic acid methyl ester [also known as (+/-)-14(15)-EpETrE methyl ester]. Designed for researchers, scientists, and drug development professionals, this document offers a comprehensive analysis of its spectral features compared to key alternatives, supported by experimental data and protocols. Our objective is to equip you with the expertise to confidently identify and characterize this significant lipid mediator.

The Significance of 14,15-Epoxyeicosatrienoic Acid (14,15-EET) in Biological Systems

14,15-Epoxyeicosatrienoic acid (14,15-EET), an epoxy fatty acid derived from arachidonic acid, is a critical signaling molecule in various physiological and pathophysiological processes. These molecules are generated by cytochrome P450 (CYP) epoxygenases and are known to possess beneficial cardiovascular effects.[1] However, they are rapidly metabolized by soluble epoxide hydrolase (sEH) into the less active 14,15-dihydroxyeicosatrienoic acids (14,15-DHETs).[1] Due to their vasodilatory, anti-inflammatory, and anti-apoptotic properties, 14,15-EETs are promising therapeutic targets.[2] The methyl ester form is often used in research due to its increased stability, allowing for easier handling and storage before being hydrolyzed to the active free acid for experimental use.

Comparative NMR Spectral Analysis: (+/-)-14(15)-EpETE Methyl Ester and its Regioisomers

The structural elucidation of epoxyeicosatrienoic acid methyl esters relies heavily on NMR spectroscopy. The precise location of the epoxide ring along the carbon chain significantly influences the chemical shifts of nearby protons and carbons, allowing for the differentiation of regioisomers. Below, we present a detailed analysis of the expected ¹H and ¹³C NMR spectra of (+/-)-14(15)-EpETE methyl ester and compare it with its key regioisomers.

Table 1: Comparative ¹H NMR Spectral Data of Epoxyeicosatrienoic Acid Methyl Esters (EET-MEs) in CDCl₃

Assignment	(+/-)-14(15)-EpETE Methyl Ester (Predicted)	Alternative: (+/-)-11(12)-EET Methyl Ester	Alternative: (+/-)-8(9)-EET Methyl Ester	Alternative: (+/-)-5(6)-EET Methyl Ester
-OCH₃	~3.67 ppm (s)	~3.67 ppm (s)	~3.67 ppm (s)	~3.67 ppm (s)
Olefinic Protons	~5.3-5.5 ppm (m)	~5.3-5.5 ppm (m)	~5.3-5.5 ppm (m)	~5.3-5.5 ppm (m)
Epoxide Protons	~2.95 ppm (m)	~2.9-3.1 ppm (m)	~2.9-3.1 ppm (m)	~2.9-3.1 ppm (m)
Allylic Protons	~2.80 ppm (m)	~2.80 ppm (m)	~2.80 ppm (m)	~2.80 ppm (m)
α-carbonyl CH₂	~2.30 ppm (t)	~2.30 ppm (t)	~2.30 ppm (t)	~2.30 ppm (t)
Terminal CH₃	~0.89 ppm (t)	~0.89 ppm (t)	~0.89 ppm (t)	~0.89 ppm (t)

Table 2: Comparative ¹³C NMR Spectral Data of Epoxyeicosatrienoic Acid Methyl Esters (EET-MEs) in CDCl₃

Assignment	(+/-)-14(15)-EpETE Methyl Ester (Predicted)	Alternative Regioisomers (General Range)
C=O	~174 ppm	~174 ppm
Olefinic Carbons	~125-135 ppm	~125-135 ppm
Epoxide Carbons	~57-58 ppm	~57-58 ppm
-OCH₃	~51.5 ppm	~51.5 ppm
Allylic Carbons	~25-27 ppm	~25-27 ppm
Aliphatic Carbons	~22-34 ppm	~22-34 ppm
Terminal CH₃	~14 ppm	~14 ppm

Note: The predicted values for (+/-)-14(15)-EpETE Methyl Ester are based on the analysis of the free acid and related epoxidized fatty acid methyl esters.[3][4] The chemical shifts for the alternative regioisomers are presented as a general range as the exact values can vary slightly.[5][6]

The key distinguishing features in the ¹H NMR spectrum are the chemical shifts of the epoxide protons and the protons on the carbons adjacent to the epoxide. For 14,15-EpETE methyl ester, the epoxide protons are expected around 2.95 ppm.[3] The multiplicity and coupling patterns of these signals, which can be resolved using 2D NMR techniques like COSY, are crucial for unambiguous assignment.

Experimental Protocols

Synthesis of (+/-)-14(15)-EpETE Methyl Ester

A common method for the synthesis of 14,15-EET involves the epoxidation of arachidonic acid.[7][8] The methyl ester can then be formed for improved stability.

dot

Caption: Synthetic workflow for (+/-)-14(15)-EpETE methyl ester.

Step-by-Step Methodology:

• Epoxidation of Arachidonic Acid: Arachidonic acid is reacted with an epoxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), in a suitable solvent like dichloromethane. This reaction typically yields a mixture of EET regioisomers.

• Purification of 14,15-EET: The desired 14,15-EET regioisomer is separated from the mixture using chromatographic techniques, such as high-performance liquid chromatography (HPLC).

• Esterification: The purified 14,15-EET is then esterified. A common method is treatment with diazomethane in diethyl ether. Alternatively, acid-catalyzed esterification with methanol can be employed.

• Final Purification: The resulting 14,15-EET methyl ester is purified by HPLC to ensure high purity for NMR analysis.

NMR Sample Preparation and Data Acquisition

Proper sample preparation is paramount for obtaining high-quality NMR spectra of lipids.[1][9][10]

dot

Caption: Workflow for NMR sample preparation and analysis.

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 5-10 mg of the purified (+/-)-14(15)-EpETE methyl ester.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a deuterated solvent, typically chloroform-d (CDCl₃), which is an excellent solvent for lipids and has well-characterized residual solvent peaks.[11]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire the NMR data on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (Optional but Recommended): For unambiguous assignments, acquire 2D correlation spectra such as COSY (to identify proton-proton couplings) and HSQC (to correlate protons with their directly attached carbons).

Signaling Pathways and Biological Context

14,15-EET exerts its biological effects through various signaling pathways, making it a molecule of significant interest in drug development.

dot

Caption: Simplified signaling pathway of 14,15-EET.

The conversion of arachidonic acid to 14,15-EET by CYP epoxygenases is a key step.[2] The biological activity of 14,15-EET is then terminated by sEH.[1] By inhibiting sEH, the levels of 14,15-EET can be maintained, prolonging its beneficial effects. This makes sEH inhibitors a promising therapeutic strategy for cardiovascular diseases.

Conclusion

The precise characterization of (+/-)-14(15)-EpETE methyl ester is crucial for advancing research in lipid signaling and drug development. This guide provides a framework for its identification and differentiation from its regioisomers using NMR spectroscopy. By understanding the nuances of the spectral data and employing robust experimental protocols, researchers can confidently work with this important lipid mediator.

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• Organic Syntheses Procedure. Organic Syntheses.[Link]

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A Senior Application Scientist's Guide to Validating the Purity of (+/-)14(15)-EpETrE Methyl Ester Using HPLC and Orthogonal Methods

Introduction: The Imperative of Purity in Eicosanoid Research

(+/-)14(15)-Epoxyeicosatrienoic acid methyl ester ((+/-)14(15)-EpETrE methyl ester) is a critical tool in cardiovascular and inflammation research. As an esterified, more stable form of the endogenous lipid mediator 14(15)-EET, it allows for more consistent experimental outcomes.[1] 14(15)-EET and its analogs are metabolites of arachidonic acid via the cytochrome P450 (CYP) pathway and exhibit potent vasodilatory effects.[1][2] However, the biological activity of such signaling lipids is exquisitely sensitive to their chemical structure. The presence of impurities—be they regioisomers, enantiomers, or degradation products like dihydroxyeicosatrienoic acids (DHETs)—can confound experimental results, leading to misinterpretation of biological data.[3]

Part 1: Primary Purity Assessment via Reversed-Phase HPLC (RP-HPLC)

The initial assessment of purity is most commonly performed using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This technique separates compounds based on their relative hydrophobicity, making it ideal for lipid analysis.

The Causality Behind the Method: Why RP-HPLC?

We select RP-HPLC for its robustness and its ability to separate our target analyte from potential impurities that differ in polarity. For instance, the primary degradation product of an epoxide is its corresponding diol (14,15-DHET), which is significantly more polar. In an RP-HPLC system, this diol will elute much earlier than the parent epoxide, providing a clear indication of degradation.[6] The separation mechanism relies on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.[7][8] More hydrophobic molecules, like the esterified EpETrE, interact more strongly with the C18 column and are retained longer.

Experimental Protocol: RP-HPLC with UV Detection

This protocol provides a robust starting point for purity analysis.

1. System Preparation:

• HPLC System: A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Ultrapure Water

• Column Temperature: 30°C

2. Sample Preparation:

• Standard Stock: The (+/-)14(15)-EpETrE methyl ester is typically supplied in ethanol.[1] If starting with a neat oil, prepare a 1 mg/mL stock solution in ethanol.

• Working Solution: Dilute the stock solution with the initial mobile phase composition (e.g., 70:30 Acetonitrile:Water) to a final concentration of approximately 50 µg/mL. Causality: Injecting the sample in a solvent stronger than the mobile phase (like pure ethanol) can cause peak distortion; dissolving in the mobile phase ensures sharp, symmetrical peaks.[8]

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 210 nm. Causality: Eicosanoids lack a strong UV chromophore, but the ester and double bonds exhibit some absorbance at low wavelengths.[6][9] This provides a universal, albeit less sensitive, detection method.

• Gradient Elution:

  • 0-5 min: 70% A

  • 5-20 min: Gradient to 100% A

  • 20-25 min: Hold at 100% A

  • 25-30 min: Return to 70% A and equilibrate

4. Data Analysis:

• Integrate the peak area of all detected peaks.

• Calculate purity as: (Area of Principal Peak / Total Area of All Peaks) * 100%.

• A high-purity standard should exhibit a single major peak (typically >98%).[1]

Workflow for HPLC Purity Validation

The following diagram illustrates the logical flow of the validation process.

Caption: Workflow for purity validation of (+/-)14(15)-EpETrE methyl ester by RP-HPLC.

Part 2: Orthogonal Methods for Unambiguous Confirmation

Relying on a single analytical method is insufficient for rigorous purity validation. An impurity could co-elute with the main peak in one system but be resolved in another. Orthogonal methods, which use different separation principles, are essential for a trustworthy assessment.

Comparison 1: Gas Chromatography (GC) - The Classic Alternative

Gas chromatography is a cornerstone of fatty acid methyl ester (FAME) analysis.[10][11] It separates compounds based on their boiling points and interaction with the stationary phase. Since (+/-)14(15)-EpETrE methyl ester is volatile and thermally stable, it is well-suited for GC analysis without further derivatization.[10]

Key Differences & Rationale:

• Separation Principle: GC separates based on volatility and polarity, whereas RP-HPLC separates based on hydrophobicity. This fundamental difference provides a powerful cross-check.

• Detector: Flame Ionization Detection (FID) is commonly used in GC and provides a near-universal response for hydrocarbons, making it highly quantitative.[12]

• Sensitivity: GC-FID generally offers excellent sensitivity for FAMEs.

Feature	RP-HPLC with UV	Gas Chromatography with FID (GC-FID)
Principle	Separation by hydrophobicity in a liquid phase.	Separation by volatility/boiling point in a gas phase.
Sample State	Analyte dissolved in a liquid solvent.	Analyte volatilized in a heated injector.
Derivatization	Not required.	Not required for the methyl ester.
Typical Column	C18 silica-based.	Fused silica capillary with a polysiloxane or polyethylene glycol phase.[10]
Detector	UV (non-specific, low sensitivity) or advanced detectors like CAD/MS.[13]	FID (highly sensitive and quantitative for hydrocarbons).[12]
Key Advantage	Excellent for separating polar impurities (e.g., diols).	High resolution and sensitivity for volatile compounds.
Key Limitation	Potential for low sensitivity with UV detection.[9]	Not suitable for non-volatile or thermally labile compounds.

Comparison 2: Chiral HPLC - Resolving the Enantiomeric Question

(+/-)14(15)-EpETrE is a racemic mixture of 14(R),15(S)-EET and 14(S),15(R)-EET. These enantiomers can exhibit distinct biological activities.[14] Therefore, confirming that the product is indeed a 1:1 racemic mixture is a crucial aspect of its validation. Standard RP-HPLC cannot separate enantiomers. This requires a chiral stationary phase (CSP).

Experimental Protocol: Chiral HPLC

• HPLC System: Standard HPLC with UV detector.

• Column: Chiral stationary phase, such as amylose or cellulose-based columns (e.g., Chiralpak AD-H or Chiralcel OD-H).[14]

• Mobile Phase: Typically a nonpolar mobile phase like Hexane with a small amount of a polar modifier like 2-Propanol (Isopropanol). This is a normal-phase separation.

• Detection: UV at 210 nm.

• Expected Result: A pure racemic standard should yield two well-resolved peaks of equal area, confirming the 1:1 ratio of enantiomers. Any deviation would suggest an enantiomeric excess.

Part 3: The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For absolute confidence in both identity and purity, LC-MS/MS is the definitive technique.[15][16] It couples the separation power of HPLC with the high specificity and sensitivity of mass spectrometry.

Why LC-MS/MS is Authoritative:

• Mass Confirmation: MS provides the mass-to-charge ratio (m/z) of the eluting compound. For (+/-)14(15)-EpETrE methyl ester (C₂₁H₃₄O₃), the expected molecular weight is 334.5 g/mol .[1] Observing the corresponding ion (e.g., [M+H]⁺ at m/z 335.5) provides unambiguous confirmation of identity.

• Structural Elucidation: Tandem MS (MS/MS) involves fragmenting the parent ion and analyzing the resulting daughter ions. This fragmentation pattern is a unique "fingerprint" that can confirm the compound's structure and distinguish it from isomers.

• Ultimate Sensitivity: LC-MS/MS can detect impurities at levels far below the limits of UV or FID, making it the most powerful tool for trace-level impurity analysis.[3][17]

Caption: Logical flow of identification in an LC-MS/MS system.

Ensuring Trustworthiness: Method Validation per ICH/USP Guidelines

A described protocol is only trustworthy if it is validated. Validation demonstrates that an analytical procedure is suitable for its intended purpose.[4][18] The table below outlines the key parameters for validating our primary RP-HPLC method, as mandated by ICH Q2(R1) guidelines.

Validation Parameter	Purpose	How to Assess for (+/-)14(15)-EpETrE Methyl Ester
Specificity	To ensure the method can assess the analyte in the presence of impurities or degradation products.	Spike the sample with the potential diol impurity (14,15-DHET). The method is specific if the two peaks are well-resolved.
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Analyze a series of dilutions (e.g., 5-100 µg/mL) and plot peak area vs. concentration. Calculate the correlation coefficient (r²), which should be >0.99.
Accuracy	To measure the closeness of the test results to the true value.	Analyze a certified reference material (if available) or use the standard addition method. Calculate the percent recovery.
Precision	To measure the agreement among a series of measurements.	Repeatability: Perform 6 replicate injections of the same sample. Intermediate Precision: Repeat on a different day with a different analyst. Calculate the Relative Standard Deviation (%RSD), which should be <2%.[19]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Determined based on the signal-to-noise ratio (typically 3:1).
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantified with suitable precision and accuracy.	Determined based on the signal-to-noise ratio (typically 10:1) and confirmed by assessing precision at that concentration.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	Slightly vary parameters like column temperature (±2°C), mobile phase composition (±2%), and flow rate (±0.1 mL/min) and observe the effect on the results.

Conclusion and Final Recommendations

Validating the purity of (+/-)14(15)-EpETrE methyl ester is a multi-faceted process that ensures the integrity of your research. A single chromatographic run is insufficient. A comprehensive and trustworthy validation strategy involves:

• Primary Assessment: Use a validated RP-HPLC method to establish initial purity and quantify polar degradation products.

• Orthogonal Confirmation: Employ GC-FID as an orthogonal method to confirm the purity assessment based on a different separation principle.

• Stereochemical Integrity: Use Chiral HPLC to verify the 1:1 racemic nature of the mixture.

• Absolute Identification: When in doubt, or for the highest level of assurance, use LC-MS/MS to provide unambiguous confirmation of both molecular identity and purity.

By integrating these methods, researchers can proceed with confidence, knowing that their experimental outcomes are attributable to the intended molecule, free from the confounding influence of impurities.

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• 18. demarcheiso17025.com [demarcheiso17025.com]
• 19. agilent.com [agilent.com]

Reference standards for (+/-)14(15)-Epetre methyl ester analysis

Topic: Reference Standards for (±)14(15)-EpETrE Methyl Ester Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]

Executive Summary

This guide addresses the technical specifications, handling, and analytical applications of (±)14(15)-EpETrE methyl ester (also known as 14(15)-EET methyl ester ).[1][2][3]

Nomenclature Clarification: The term "Epetre" in your request is a common phonetic abbreviation or typo for EpETrE (Epoxyeicosatrienoic acid).[1][2][3] This molecule is a cytochrome P450 metabolite of Arachidonic Acid (AA).[1][2][3][4] It is distinct from EpETE (Epoxyeicosatetraenoic acid), which is the corresponding metabolite of Eicosapentaenoic Acid (EPA).[1][2] This guide focuses on the EpETrE (EET) series, as implied by the "tr" notation, but will reference EpETE for comparative context.

The methyl ester form is the preferred reference standard for storage and gas chromatography (GC) applications due to its superior stability compared to the labile free acid.[1][2] However, for biological assays and LC-MS quantification of endogenous levels, specific hydrolysis protocols are required.[1][2][3]

Part 1: Technical Profile & Comparative Analysis

The Molecule: 14(15)-EpETrE (14,15-EET)

14(15)-EET is a potent lipid mediator involved in vasodilation, anti-inflammation, and angiogenesis.[1][2][3] It is rapidly metabolized by soluble Epoxide Hydrolase (sEH) into the biologically less active 14,15-DHET.[1][2][3]

Product Comparison: Methyl Ester vs. Free Acid vs. Analogs

Selecting the correct standard form is critical for experimental success. The table below compares the (±)14(15)-EpETrE methyl ester against its primary alternatives.

Feature	(±)14(15)-EpETrE Methyl Ester	(±)14(15)-EpETrE Free Acid	(±)14(15)-EpETE (EPA Analog)
Primary Use	Long-term storage, GC-MS standard, Prodrug studies.[1][2][3]	Direct LC-MS calibration, In vitro bioassays (receptor binding).[1][2][3]	Comparative omega-3 lipidomics.
Stability	High: >1 year at -20°C. Protected from acidic hydrolysis.[1][2][3]	Low: Susceptible to autoxidation and rapid pH-dependent hydrolysis.[1][2][3]	Moderate: 4 double bonds increase oxidation risk vs EETs.[2][3]
Solubility	Lipophilic (Ethanol, DMSO, DMF).[1][2][3]	Amphiphilic (PBS pH > 7.0, Ethanol).[1][3][5]	Lipophilic/Amphiphilic.[2][3]
Bioactivity	Prodrug: Requires intracellular hydrolysis to become active.[2][3]	Active: Directly activates BK_Ca channels and signaling pathways.[2][3]	Distinct: Often antagonistic or less potent than EETs.[2][3]
Mass (MW)	334.5 Da	320.5 Da	318.5 Da

Why Use the Methyl Ester?

• Storage Stability: The carboxylic acid group in the free acid form can catalyze intermolecular reactions or facilitate epoxide opening under slightly acidic conditions.[3] Methylation "caps" this group, extending shelf life significantly.[3]

• GC-MS Compatibility: Gas chromatography requires volatile analytes.[1][2][3] The methyl ester is already derivatized, skipping a step for GC analysis.[3]

• Cell Permeability: In cell culture experiments, the methyl ester crosses membranes more readily than the free acid. Intracellular esterases then hydrolyze it to the active free acid.[2][3]

Part 2: Metabolic & Analytical Logic (Visualized)

The Signaling Pathway

Understanding the metabolic context is essential for interpreting analytical results.[3] 14(15)-EET is generated from Arachidonic Acid and degraded by sEH.[1][2][3]

Figure 1: The metabolic lifespan of 14(15)-EpETrE.[1][2][3] Analytical methods often measure the ratio of EET to DHET to assess sEH activity.[3]

Analytical Workflow: From Methyl Ester to Data

This workflow illustrates how to utilize the methyl ester standard for quantifying endogenous free acids in biological samples via LC-MS/MS.[2][3]

Figure 2: Workflow for converting the stable methyl ester standard into the free acid form for LC-MS/MS calibration.

Part 3: Experimental Protocols

Protocol: Hydrolysis of Methyl Ester to Free Acid

Use this protocol if you possess the methyl ester standard but need to quantify the free acid by LC-MS/MS.[2][3]

Reagents:

• (±)14(15)-EpETrE Methyl Ester (e.g., Cayman Item 50650)[1][2][3]

• 1M Sodium Hydroxide (NaOH)[1][3]

• Methanol (LC-MS Grade)[1][2][3]

• Nitrogen gas stream[2][3][6][7]

Step-by-Step:

• Aliquot: Transfer the desired amount of methyl ester stock (e.g., 50 µg) into a glass vial. Evaporate the solvent (usually ethanol) under a gentle stream of nitrogen.[1][2][3]

• Solubilize: Resuspend the residue in 400 µL of Methanol.

• Hydrolyze: Add 100 µL of 1M NaOH (Final concentration ~0.2M).

• Incubate: Vortex and incubate at room temperature for 2 hours .

  • Note: Avoid high heat (>40°C) as epoxides are heat-labile.[1][2][3]

• Neutralize: Add dilute Acetic Acid dropwise to adjust pH to approx. 7.0–7.5.[2][3]

  • Critical: Do not acidify below pH 6.0, as this promotes epoxide hydrolysis to the diol (DHET).[1][3]

• Use: Use immediately for standard curve preparation.

Protocol: LC-MS/MS Quantification Parameters

Targeting the Free Acid form (Negative Mode ESI).

• Column: C18 Reverse Phase (e.g., Acquity BEH C18, 1.7 µm).[1][2][3][7]

• Mobile Phase A: Water + 0.01% Acetic Acid (or 0.02% Formic Acid).[1][2][3]

• Mobile Phase B: Acetonitrile + 0.01% Acetic Acid.[3]

• Gradient: 40% B to 90% B over 10 minutes.

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
14(15)-EET (Free Acid)	319.2 [M-H]⁻	175.1	14
14(15)-EET (Free Acid)	319.2 [M-H]⁻	149.1	16
14(15)-EET-d11 (IS)	330.3 [M-H]⁻	186.1	14
14,15-DHET (Metabolite)	337.2 [M-H]⁻	207.1	20

Data Source Validation: MRM transitions are derived from validated lipidomics methodologies [1, 2].[2][3]

Part 4: Scientific Integrity & Troubleshooting

Self-Validating the Standard: Before running valuable samples, validate your standard:

• The "Diol Check": Inject your hydrolyzed standard.[2][3] If you see a peak at m/z 337.2 (DHET) alongside 319.2 (EET), your hydrolysis conditions were too harsh (pH too low or time too long).[1][2][3]

• Chirality: Note that (±)14(15)-EpETrE is a racemic mixture.[1][2][3] If using Chiral LC, you will see two peaks (14S,15R and 14R,15S).[1][3] For standard Reverse Phase LC, these will co-elute as one peak.[3]

Handling Precautions:

• Light Sensitivity: Epoxides are sensitive to UV light.[2][3] Store in amber vials.

• Plasticizers: Avoid plastic tips/tubes when possible; phthalates can interfere with lipid MS signals.[2][3] Use glass inserts.

References

• LIPID MAPS®. Lipidomics Standards and MS/MS Transitions. Available at: [Link][1][2][3]

• Capdevila, J.H., Falck, J.R., & Harris, R.C. (2000). Cytochrome P450 and arachidonic acid bioactivation: Molecular and functional properties of the arachidonate monooxygenase.[3] Journal of Lipid Research, 41(2), 163-181.[1][2][3] Available at: [Link]

• Morisseau, C., & Hammock, B.D. (2013). Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annual Review of Pharmacology and Toxicology, 53, 37-58.[1][2][3] Available at: [Link]

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• 5. caymanchem.com [caymanchem.com]
• 6. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metabolomics.se [metabolomics.se]

Safety & Regulatory Compliance

A Researcher's Guide to Safe Handling: Personal Protective Equipment for (+/-)14(15)-EpETrE Methyl Ester

As researchers and drug development professionals, our work with novel compounds like (+/-)14(15)-EpETrE methyl ester is critical for advancing scientific understanding. This esterified oxylipin, a metabolite of arachidonic acid, is instrumental in lipid research.[1][2] However, its safe handling is paramount, not only for regulatory compliance but for the personal safety of every scientist in the lab. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each recommendation.

The primary challenge in defining safety protocols for (+/-)14(15)-EpETrE methyl ester is twofold. First, as a research chemical, its toxicological properties are not fully characterized; therefore, it must be treated as a potentially hazardous substance.[1][3] Second, it is almost exclusively supplied as a solution in a flammable organic solvent, such as ethanol, methanol, or hexane.[1][4] Consequently, the most immediate and well-defined risks often stem from the solvent itself.

Our approach must be conservative and thorough, building a self-validating system of safety that protects against both the known hazards of the solvent and the unknown hazards of the solute.

Part 1: Hazard Assessment - A Tale of Two Risks

A comprehensive safety plan begins with understanding the risks. For this product, we must consider the solvent and the compound independently and collectively.

The Primary Hazard: The Solvent

The solvents used to dissolve (+/-)14(15)-EpETrE methyl ester are typically volatile and flammable, posing a significant fire risk.[5] Vapors can accumulate in poorly ventilated areas and ignite if they contact a spark from equipment, static electricity, or a hot plate.[6] Furthermore, these solvents present distinct health hazards.

Table 1: Hazard Profile of Common Solvents

Solvent	Key Hazards	OSHA & GHS Classifications
Ethanol	Highly flammable liquid and vapor; Causes serious eye irritation.[7]	Flammable Liquid (Category 2)
Methanol	Highly flammable liquid and vapor; Toxic if swallowed, in contact with skin, or if inhaled; Causes damage to organs (notably the optic nerve).[8]	Flammable Liquid (Category 2), Acute Toxicity (Category 3), STOT SE (Category 1)
Hexane	Highly flammable liquid and vapor; May be fatal if swallowed and enters airways; Causes skin irritation; May cause drowsiness or dizziness; Suspected of damaging fertility; May cause damage to organs through prolonged or repeated exposure.[9]	Flammable Liquid (Category 2), Aspiration Hazard (Category 1), Skin Irritant (Category 2), STOT SE (Category 3), Reproductive Toxicity (Category 2), STOT RE (Category 1)

The Secondary Hazard: The Compound

Suppliers explicitly state that "(+/-)14(15)-EpETrE methyl ester should be considered hazardous until further information becomes available. Do not ingest, inhale, get in eyes, on skin, or on clothing."[1][3] While specific data is lacking, related fatty acid methyl esters and epoxides carry warnings for skin irritation, serious eye irritation, and potential for reproductive toxicity or organ damage upon repeated exposure.[7][9][10] Therefore, we must operate under the assumption that the compound itself requires careful handling to prevent direct contact.

Part 2: The Core Protocol - Your Personal Protective Equipment (PPE) Mandate

The following PPE is mandatory when handling (+/-)14(15)-EpETrE methyl ester. The rationale is to provide a comprehensive barrier against the dual threats of the flammable, irritating solvent and the potentially bioactive compound.

Eye and Face Protection: The Non-Negotiable First Line

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

• Best Practice/Splash Hazard: Chemical splash goggles. For tasks involving larger volumes (>10 mL) or a significant risk of splashing, a full-face shield worn over safety glasses is required.

Causality: The immediate danger of a solvent splash to the eyes is severe, ranging from serious irritation (ethanol) to potential blindness (methanol).[7][9] The unknown irritation potential of the EpETrE methyl ester itself further necessitates this robust protection.

Hand Protection: Selecting the Right Barrier

• Glove Type: Nitrile gloves are the standard for incidental contact with the common solvents used for this compound.[9]

• Critical Caveat: Standard disposable nitrile gloves offer splash protection only. They are not suitable for immersion or extended contact. The breakthrough time for solvents like methanol and ethanol through thin nitrile gloves can be less than a minute.[8][11]

• Protocol:

  • Always double-glove when handling the stock solution.

  • If a glove comes into contact with the solution, remove it immediately, dispose of it in the appropriate hazardous waste container, and re-glove.

  • Never reuse disposable gloves.

  • For cleaning up spills or tasks with high exposure risk, heavier-duty butyl rubber gloves are recommended for their superior resistance to alcohols and ketones.[12]

Causality: The primary goal is to prevent skin contact. Solvents can defat the skin, causing irritation, and some, like methanol, are toxic upon absorption. Nitrile provides a good barrier for brief, accidental contact, but awareness of its limitations is crucial for genuine safety.

Protective Clothing: Shielding Against Spills and Fire

• Lab Coat: A flame-resistant (FR) lab coat is mandatory. Standard cotton or polyester-blend lab coats can ignite and will continue to burn if exposed to a solvent fire.

• Apparel: Full-length pants and closed-toe shoes are required at all times in the laboratory.

Causality: The flammability of the solvent is the driving factor for requiring a flame-resistant lab coat.[5] In the event of a spill and ignition, an FR coat will self-extinguish, providing critical seconds to react and minimize injury.

Respiratory Protection: Managing Vapor Inhalation

• Standard Handling: All work with the stock solution of (+/-)14(15)-EpETrE methyl ester must be performed inside a certified chemical fume hood.[6] This engineering control is the primary method for preventing inhalation of hazardous vapors.

• Emergency/Spill Situations: In the event of a large spill outside a fume hood, a respirator with an organic vapor (OV) cartridge may be necessary for cleanup personnel. Ensure you have been properly fit-tested and trained in respirator use before such a situation arises.

Causality: The vapors from solvents like methanol and hexane are toxic and can cause systemic damage or central nervous system depression. A fume hood provides constant ventilation to keep vapor concentrations well below permissible exposure limits.

Part 3: Operational Plan - From Storage to Use

Safe handling is a process, not just a set of equipment. The following workflow integrates PPE use into the practical steps of working with the compound.

Step-by-Step Handling Workflow

• Preparation: Don all required PPE (FR lab coat, safety glasses/goggles, double nitrile gloves).

• Work Area Setup: Confirm the chemical fume hood is operational. Clear the workspace of unnecessary items and ignition sources (e.g., hot plates, stir plates).

• Retrieval: Retrieve the vial of (+/-)14(15)-EpETrE methyl ester from its -20°C storage.

• Equilibration: Allow the vial to warm to room temperature inside the fume hood before opening to prevent condensation of atmospheric moisture.

• Aliquoting: Perform all dilutions and transfers within the fume hood. Use appropriate chemical-resistant pipette tips.

• Cleanup: After use, securely cap the stock vial and return it to the freezer. Wipe down the work surface.

• Doffing & Disposal: Remove outer gloves first, disposing of them in the solid hazardous waste container. Remove inner gloves, lab coat, and eye protection. Wash hands thoroughly with soap and water.

Below is a diagram illustrating this fundamental safety workflow.

Caption: Standard workflow for safely handling (+/-)14(15)-EpETrE methyl ester.

Part 4: Disposal Plan

All materials that come into contact with (+/-)14(15)-EpETrE methyl ester must be treated as hazardous waste.

• Liquid Waste: Unused solutions or solvent rinses should be collected in a clearly labeled, sealed hazardous waste container. The container must be compatible with the solvent (e.g., glass or polyethylene).[2]

• Solid Waste: Contaminated gloves, pipette tips, absorbent pads, and empty vials must be collected in a separate, clearly labeled solid hazardous waste container.[3]

• Compliance: All waste disposal must adhere strictly to your institution's Environmental Health & Safety (EHS) guidelines and local, state, and federal regulations.[1][2] Never dispose of this chemical down the drain or in the regular trash.[3]

By integrating a deep understanding of the hazards with rigorous, procedure-based use of personal protective equipment, you create a resilient safety culture. This approach not only protects you and your colleagues but also ensures the integrity and success of your vital research.

References

• Lab Manager. (2018, June 3). Safe Storage and Use of Flammable Solvents. [Link]

• S&G Gloves. (2025, June 23). Nitrile Glove Chemical Resistance Guide. [Link]

• USA Scientific, Inc. Chemical Resistance of Latex and Nitrile Gloves. [Link]

• Reddit. (2020, August 15). How well do nitrile gloves protect against methanol and acetone?[Link]

• Washington Nanofabrication Facility. Flammable Solvents Standard Operating Procedure. [Link]

• Massachusetts Institute of Technology. Chemical Resistance of Gloves – Quick guide. [Link]

• University of Nevada, Reno. (2025, January). Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids. [Link]

• University of Pennsylvania. (2019, February). Nitrile Glove Chemical-Compatibility Reference. [Link]

• University of California, Berkeley - Environmental Health and Safety. OSHA Glove Selection Chart. [Link]

• SOSCleanroom.com. (2024, September 6). Nitrile Gloves and Their Chemical Resistance. [Link]

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• 1. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
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• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. Safe Storage and Use of Flammable Solvents | Lab Manager [labmanager.com]
• 6. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. amo-csd.lbl.gov [amo-csd.lbl.gov]
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• 10. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
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